17:0-20:3 PS-d5

Core Science & Biosynthesis

A Technical Guide to 17:0-20:3 PS-d5: An Internal Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 1-heptadecanoyl-2-(11Z,14Z,17Z-eicosatrienoyl)-sn-glycero-3-phospho-L-serine-d5 (17:0-20:3 PS-d5), a deuterated phosphatidylserine (PS) analog. Its primary application is as an internal standard in mass spectrometry-based lipidomics, enabling precise quantification of phosphatidylserine species in complex biological samples.

Core Concepts: The Role of 17:0-20:3 PS-d5 in Quantitative Analysis

In lipidomics, accurate quantification of individual lipid species is crucial for understanding their roles in health and disease. Mass spectrometry (MS) is a powerful tool for lipid analysis; however, variations in sample preparation and instrument response can introduce inaccuracies. To correct for these variations, stable isotope-labeled internal standards are employed.

17:0-20:3 PS-d5 is a synthetic phosphatidylserine molecule that is structurally identical to its endogenous counterpart, except for the inclusion of five deuterium atoms on the glycerol backbone. This mass difference allows the mass spectrometer to distinguish it from the naturally occurring PS species in a sample. Because it behaves chemically and physically like endogenous PS during extraction, chromatography, and ionization, any sample loss or variation in instrument response will affect both the internal standard and the analyte to the same extent. By comparing the signal intensity of the endogenous PS species to the known concentration of the spiked 17:0-20:3 PS-d5, a precise and accurate quantification of the endogenous lipid can be achieved.

Physicochemical Properties

A summary of the key physicochemical properties of 17:0-20:3 PS-d5 is presented in the table below.

Property	Value
Full Name	1-heptadecanoyl-2-(11Z,14Z,17Z-eicosatrienoyl)-sn-glycero-3-phospho-L-serine-d5
Abbreviation	17:0-20:3 PS-d5
Molecular Formula	C43H72D5NNaO10P
Formula Weight	827.08 g/mol [1]
Exact Mass	826.55 Da[1]
CAS Number	2936622-56-7[1]
Purity	>99%
Storage Temperature	-20°C

Experimental Protocols

The following sections detail a general workflow for the quantitative analysis of phosphatidylserine species using 17:0-20:3 PS-d5 as an internal standard.

Lipid Extraction from Plasma (MTBE Method)

This protocol is adapted from a published lipidomics workflow and is suitable for the extraction of phospholipids from plasma samples.

Materials:

• Plasma sample

• Internal standard solution containing 17:0-20:3 PS-d5 (e.g., UltimateSPLASH™ ONE)

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Vortex mixer

• Centrifuge

Procedure:

• To 25 µL of plasma in a glass tube, add a known amount of the 17:0-20:3 PS-d5 internal standard solution. The exact amount should be optimized based on the expected concentration of endogenous PS in the sample and the sensitivity of the mass spectrometer.

• Add 231 µL of methanol and 770 µL of MTBE to the sample.

• Vortex the mixture vigorously for 1 hour at room temperature.

• Add 192.5 µL of water to induce phase separation. The final ratio of MTBE:MeOH:Water should be 10:3:2.5 (v/v/v).

• Vortex for 10 minutes at room temperature.

• Centrifuge the sample at 15,800 x g for 10 minutes to separate the layers.

• Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new glass tube.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol/chloroform 1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following provides a general framework for the LC-MS/MS analysis of phosphatidylserines. Specific parameters such as the LC gradient and MS/MS transitions should be optimized for the instrument being used.

Liquid Chromatography:

• Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often used for the separation of phospholipid classes. A common choice is a silica-based column with a particle size of 1.7 to 3 µm.

• Mobile Phase A: Acetonitrile/Water (e.g., 95:5 v/v) with a suitable buffer (e.g., 10 mM ammonium formate).

• Mobile Phase B: Acetonitrile/Water (e.g., 50:50 v/v) with the same buffer.

• Flow Rate: Typically in the range of 200-400 µL/min.

• Gradient: A gradient from a high percentage of mobile phase A to a higher percentage of mobile phase B is used to elute the different lipid classes. The exact gradient profile needs to be optimized.

Mass Spectrometry:

• Ionization Mode: Negative ion electrospray ionization (ESI-) is typically used for the analysis of phosphatidylserines.

• Analysis Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective mode for quantitative analysis. It involves monitoring a specific precursor ion to product ion transition for each analyte.

• Collision Energy: The collision energy for each MRM transition must be optimized to achieve the best fragmentation efficiency and signal intensity.

Data Presentation

The following table provides an example of the expected quantitative data for common phosphatidylserine species found in human plasma. The use of 17:0-20:3 PS-d5 as an internal standard allows for the accurate determination of these concentrations.

Phosphatidylserine Species	Abbreviation	Typical Concentration Range in Human Plasma (µM)
1-stearoyl-2-oleoyl-sn-glycero-3-phospho-L-serine	PS 18:0/18:1	1 - 5
1-stearoyl-2-arachidonoyl-sn-glycero-3-phospho-L-serine	PS 18:0/20:4	0.5 - 3
1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-L-serine	PS 16:0/18:1	0.2 - 2
1-palmitoyl-2-arachidonoyl-sn-glycero-3-phospho-L-serine	PS 16:0/20:4	0.1 - 1
1-stearoyl-2-docosahexaenoyl-sn-glycero-3-phospho-L-serine	PS 18:0/22:6	0.1 - 0.5

Note: These are approximate concentration ranges and can vary depending on various physiological and pathological factors.

Visualization of Relevant Biological Pathways

Phosphatidylserine is not only a structural component of cell membranes but also a key player in various signaling pathways. The following diagrams, generated using the DOT language, illustrate some of the critical pathways where phosphatidylserine is involved.

Phosphatidylserine Biosynthesis

Caption: Biosynthesis of Phosphatidylserine (PS) via head group exchange from PC and PE.

Role of Phosphatidylserine in Apoptosis Signaling

Caption: Externalization of PS as an "eat-me" signal during apoptosis.

Phosphatidylserine in Neuronal Survival Signaling

Caption: PS-dependent activation of pro-survival signaling pathways in neurons.

Experimental Workflow for Quantitative Lipidomics

Caption: A typical experimental workflow for quantitative PS analysis using 17:0-20:3 PS-d5.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to 17:0-20:3 PS-d5: A Key Internal Standard for Phosphatidylserine Quantification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 17:0-20:3 Phosphatidylserine-d5 (17:0-20:3 PS-d5), a deuterated internal standard crucial for the accurate quantification of phosphatidylserine (PS) species in complex biological samples. This document details its molecular characteristics, its application in lipidomics, relevant experimental protocols, and its role in key signaling pathways.

Quantitative Data Summary

17:0-20:3 PS-d5, also known as 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phospho-L-serine-d5, is a synthetic, deuterated phospholipid. Its defining characteristics are summarized in the table below.

Property	Value	Reference
Chemical Formula	C43H72D5NNaO10P	[1][2]
Formula Weight	827.08	[1][2][3]
Exact Mass	826.55	[1][2]
Physical State	Provided as a solution in an organic solvent, typically chloroform or a chloroform:methanol mixture.
Storage	-20°C
Primary Application	Internal standard for mass spectrometry-based lipidomics.	[4]

Role in Cellular Signaling: Phosphatidylserine Pathways

Phosphatidylserine is a vital component of eukaryotic cell membranes and plays a critical role in various signaling pathways, most notably apoptosis and neuronal signaling.[5][6] In healthy cells, PS is predominantly localized to the inner leaflet of the plasma membrane.[5] However, upon initiation of apoptosis, this asymmetry is lost, and PS is externalized to the outer leaflet, serving as an "eat-me" signal for phagocytes.[5]

In neuronal cells, PS is essential for the activation of several key signaling cascades that promote neuronal survival, neurite growth, and synaptogenesis.[5][6][7] These include the Akt, Protein Kinase C (PKC), and Raf-1 signaling pathways.[5][6][7]

Below are Graphviz diagrams illustrating the central role of phosphatidylserine in these pathways.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phosphatidylserine - Wikipedia [en.wikipedia.org]
• 6. Page loading... [guidechem.com]
• 7. Phosphatidylserine in the Brain: Metabolism and Function - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 17:0-20:3 PS-d5 (1-Heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-L-serine)

CAS Number: 2936622-56-7

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 17:0-20:3 PS-d5, a deuterated phosphatidylserine standard, designed for use in advanced lipidomics research and drug development. Its unique structure, incorporating a heptadecanoic acid (17:0) and an eicosatrienoic acid (20:3) chain, along with a deuterated serine headgroup, makes it an invaluable tool for mass spectrometry-based quantification of endogenous phosphatidylserine species.

Physicochemical Properties

The fundamental properties of 17:0-20:3 PS-d5 are crucial for its application as an internal standard. The following table summarizes its key quantitative data.

Property	Value	Reference
Chemical Formula	C43H72D5NNaO10P	[1]
Molecular Weight	827.08 g/mol	[1]
Exact Mass	826.55 u	[1]
Purity	>99%	[1]
Storage Temperature	-20°C	[1]
Stability	3 Months	[1]

Percent Composition: [1]

• Carbon (C): 62.45%

• Hydrogen (H): 9.99%

• Nitrogen (N): 1.69%

• Sodium (Na): 2.78%

• Oxygen (O): 19.34%

• Phosphorus (P): 3.74%

Applications in Lipidomics

17:0-20:3 PS-d5 serves as a critical internal standard in quantitative lipidomics workflows, particularly those employing liquid chromatography-mass spectrometry (LC-MS/MS). The use of a deuterated standard, which is chemically identical to its endogenous counterpart but mass-shifted, allows for precise correction of variability introduced during sample preparation and analysis. This includes variations in lipid extraction efficiency, matrix effects, and instrument response.

The odd-chain fatty acid (17:0) also provides an additional layer of specificity, as it is typically found in lower abundance in biological systems compared to even-chain fatty acids.

Experimental Protocols

A robust experimental protocol is essential for accurate and reproducible lipid quantification. The following outlines a typical workflow for the analysis of phosphatidylserine species in plasma using 17:0-20:3 PS-d5 as an internal standard.

Lipid Extraction from Plasma

This protocol is adapted from established methods for comprehensive lipid analysis.

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PS-d5 solution in an appropriate solvent (e.g., methanol) to each plasma sample. The amount should be optimized based on the expected concentration of endogenous PS species.

• Protein Precipitation and Lipid Extraction:

  • Add a 3:1 (v/v) mixture of methyl tert-butyl ether (MTBE) and methanol to the plasma sample.

  • Vortex thoroughly to ensure complete mixing and protein precipitation.

  • Incubate at room temperature with shaking for 1 hour.

• Phase Separation:

  • Add water to induce phase separation.

  • Vortex and centrifuge to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the upper organic layer, which contains the lipids.

• Drying: Dry the collected lipid extract under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column suitable for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: Employ a gradient elution starting with a low percentage of mobile phase B and gradually increasing to elute the more hydrophobic lipid species.

  • Flow Rate: A typical flow rate is between 0.3-0.6 mL/min.

• Mass Spectrometry Detection:

  • Ionization Mode: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes. Phosphatidylserines are typically detected in negative ion mode.

  • Data Acquisition: Perform data-dependent or data-independent acquisition to obtain both precursor ion and fragment ion information for lipid identification and quantification.

  • Targeted Analysis: Monitor the specific precursor-to-product ion transitions for both the endogenous PS species of interest and the 17:0-20:3 PS-d5 internal standard.

Signaling Pathways and Biological Relevance

Phosphatidylserine (PS) is a crucial phospholipid that plays significant roles in various cellular processes. While the specific signaling roles of PS containing 17:0 and 20:3 fatty acyl chains are an active area of research, the general functions of PS are well-established.

General Role of Phosphatidylserine in Cellular Signaling

In healthy cells, PS is predominantly localized to the inner leaflet of the plasma membrane. This asymmetric distribution is actively maintained by flippase enzymes. The negatively charged headgroup of PS contributes to the inner membrane's net negative charge and serves as a docking site for various signaling proteins, including protein kinase C (PKC) and Akt.

Phosphatidylserine in Apoptosis

A hallmark of apoptosis, or programmed cell death, is the externalization of PS to the outer leaflet of the plasma membrane. This is mediated by the activation of scramblase enzymes and the inhibition of flippases. The exposed PS acts as an "eat-me" signal, recognized by phagocytic cells such as macrophages, leading to the clearance of apoptotic cells without inducing an inflammatory response.

The specific fatty acid composition of externalized PS may influence the efficiency of phagocytic recognition and subsequent signaling events.

Visualizations

Experimental Workflow for Lipidomics Analysis

Caption: A typical experimental workflow for lipidomics analysis.

General Role of Phosphatidylserine in Apoptosis Signaling

Caption: The role of phosphatidylserine externalization in apoptosis.

References

• 1. waters.com [waters.com]

In-Depth Technical Guide to the Properties of Deuterated Phosphatidylserine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties of deuterated phosphatidylserine (PS), a critical tool in biophysical research and drug development. The strategic substitution of hydrogen with deuterium atoms in PS molecules offers a powerful, non-perturbative probe for investigating membrane structure, dynamics, and interactions. This document details the biophysical characteristics, experimental applications, and synthesis of deuterated PS, with a focus on quantitative data and detailed methodologies.

Biophysical Properties of Deuterated Phosphatidylserine

Deuteration can subtly alter the biophysical properties of phospholipids. While it is often assumed that deuterated and non-deuterated lipids are physically identical, studies have shown minor but measurable differences. These differences are crucial to consider when designing and interpreting experiments.

Phase Transition Behavior

The gel-to-liquid crystalline phase transition temperature (Tm) is a key characteristic of lipid bilayers. For phosphatidylserine, this transition is sensitive to the ionic environment and pH. The introduction of deuterium can also influence the Tm.

Lipid Species	Condition	Phase Transition Temperature (Tm) (°C)	Reference
Dipalmitoylphosphatidylserine (DPPS)	Low pH (carboxyl group protonated)	72	[1][2]
Dipalmitoylphosphatidylserine (DPPS)	High pH (carboxyl group ionized)	55	[1][2]
Dipalmitoylphosphatidylserine (DPPS)	pH 7, 0.1 M NaCl	54	[3]
Dipalmitoylphosphatidylserine (DPPS)	pH 13, 0.1 M NaCl	32	[3]
Dimyristoylphosphatidylserine (DMPS)	pH 7, 0.1 M NaCl	36	[3]
Dimyristoylphosphatidylserine (DMPS)	pH 13, 0.1 M NaCl	~15	[3]

Note: While these values are for non-deuterated PS, studies on other deuterated phospholipids suggest that deuteration of the acyl chains can lower the Tm by a few degrees Celsius.

Membrane Fluidity

Experimental Applications and Protocols

The unique nuclear properties of deuterium make deuterated PS an invaluable tool in various biophysical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR spectroscopy of deuterated lipids provides detailed information on the structure and dynamics of lipid bilayers.

2.1.1. Deuterium (²H) NMR

²H NMR of specifically deuterated PS allows for the determination of the orientation and mobility of different segments of the lipid molecule. The primary observable is the quadrupole splitting (ΔνQ), which is related to the order parameter (SCD) of the C-D bond.

Quantitative Data from ²H NMR of Deuterated Phosphatidylserine Bilayers

Deuterated Position	Quadrupole Splitting (ΔνQ) (kHz) at 30°C
DMPS-d54 (perdeuterated chains)	Varies along the chain, plateau region ~25-30 kHz
Headgroup-α-CD₂	Two distinct splittings observed
Headgroup-β-CD	Larger splitting than α-position

Data adapted from studies on similar deuterated phospholipids, specific values for a given deuterated PS may vary.

Experimental Protocol: Solid-State ²H NMR of Deuterated PS Liposomes

• Sample Preparation:

  • Dissolve the desired amount of deuterated phosphatidylserine in a suitable organic solvent (e.g., chloroform/methanol mixture).

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the wall of a glass tube.

  • Further dry the film under high vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with a buffer of the desired pH and ionic strength by vortexing. The buffer should be prepared with D₂O-depleted water if observing the lipid signals is the sole purpose.

  • Subject the hydrated lipid suspension to several freeze-thaw cycles to ensure homogeneity.

  • For oriented samples, the lipid suspension can be deposited on thin glass plates, which are then stacked and hydrated.

• NMR Spectroscopy:

  • Pack the hydrated lipid sample into a solid-state NMR rotor.

  • Acquire ²H NMR spectra using a quadrupolar echo pulse sequence (90°x - τ - 90°y - τ - acquire).

  • The temperature should be carefully controlled during the experiment.

  • Process the resulting free induction decay (FID) with an appropriate Fourier transform to obtain the spectrum.

2.1.2. Phosphorus (³¹P) NMR

³¹P NMR is sensitive to the local environment of the phosphate group in the lipid headgroup. The chemical shift anisotropy (CSA) provides information about the orientation and dynamics of the headgroup.

Quantitative Data from ³¹P NMR of Phosphatidylserine Bilayers

Parameter	Value (ppm)
Chemical Shift Anisotropy (Δσ)	~40-50

This value is typical for phospholipids in a liquid-crystalline bilayer.

Experimental Protocol: Solid-State ³¹P NMR of PS Liposomes

The sample preparation is similar to that for ²H NMR. For ³¹P NMR, a Hahn echo pulse sequence is typically used, often with high-power proton decoupling to remove ¹H-³¹P dipolar couplings.

Neutron Scattering

Neutron scattering is a powerful technique for determining the structure of lipid bilayers, and the use of deuterated lipids is central to its application. The significant difference in the neutron scattering length of hydrogen (-3.74 fm) and deuterium (+6.67 fm) allows for contrast variation studies.[4]

Scattering Length Densities (SLD) for Contrast Variation

Component	Approximate SLD (10⁻⁶ Å⁻²)
H₂O	-0.56
D₂O	6.34
Hydrogenated Lipid Acyl Chain	~ -0.3
Deuterated Lipid Acyl Chain	~ 7.0
Hydrogenated PS Headgroup	~ 1.7

By selectively deuterating either the solvent or specific parts of the lipid molecule, different components of a membrane system can be made "visible" or "invisible" to neutrons.

Experimental Protocol: Small-Angle Neutron Scattering (SANS) of Deuterated PS Vesicles

• Vesicle Preparation: Prepare large unilamellar vesicles (LUVs) of deuterated PS by extrusion through polycarbonate filters of a defined pore size (e.g., 100 nm). The vesicles should be prepared in a buffer with a specific H₂O/D₂O ratio to achieve the desired contrast.

• SANS Measurement:

  • Place the vesicle suspension in a quartz cuvette.

  • Perform the SANS experiment at a controlled temperature.

  • Collect scattering data over a range of scattering vectors (q).

• Data Analysis: Analyze the scattering data using appropriate models to determine structural parameters such as bilayer thickness, area per lipid, and the location of specific components.

Mass Spectrometry and Lipidomics

Deuterated phosphatidylserine is widely used in mass spectrometry-based lipidomics, primarily as an internal standard for accurate quantification of endogenous PS species. Its distinct mass allows it to be easily distinguished from its non-deuterated counterparts.

Mass Spectrometry Fragmentation

In tandem mass spectrometry (MS/MS), phosphatidylserine typically fragments via the neutral loss of the serine headgroup (87 Da).[5][6] For a deuterated PS, the mass of the headgroup and the resulting fragments will be shifted according to the number of deuterium atoms incorporated.

Experimental Protocol: Lipid Extraction and Mass Spectrometry Analysis with a Deuterated PS Standard

• Lipid Extraction:

  • Spike the biological sample (e.g., plasma, cell lysate) with a known amount of deuterated PS internal standard.

  • Perform a lipid extraction using a method such as the Bligh-Dyer or Folch procedure.

• Mass Spectrometry:

  • Analyze the lipid extract using liquid chromatography-mass spectrometry (LC-MS).

  • Acquire data in a precursor ion scanning or neutral loss scanning mode specific for phosphatidylserines, or in a full scan mode followed by targeted data analysis.

• Quantification: Quantify the endogenous PS species by comparing their peak areas to the peak area of the deuterated internal standard.

Synthesis of Deuterated Phosphatidylserine

The synthesis of deuterated phosphatidylserine can be achieved through chemical or enzymatic methods, typically by using deuterated starting materials.

Chemical Synthesis Workflow

A common strategy for the chemical synthesis of PS involves the phosphoramidite method. To introduce deuterium, one would start with deuterated precursors. For example, to synthesize chain-deuterated PS, deuterated fatty acids would be used. For headgroup deuteration, deuterated serine would be the starting material.

Caption: Chemical synthesis workflow for deuterated phosphatidylserine.

Enzymatic Synthesis

Phospholipase D (PLD) can be used to catalyze the transphosphatidylation of a deuterated phosphatidylcholine (PC) with L-serine to produce deuterated PS. This method can be advantageous for its stereospecificity.

Role in Signaling Pathways: Apoptosis

Phosphatidylserine plays a crucial role in cell signaling, most notably in apoptosis (programmed cell death). In healthy cells, PS is strictly maintained in the inner leaflet of the plasma membrane. During apoptosis, this asymmetry is lost, and PS is exposed on the outer leaflet, where it acts as an "eat-me" signal for phagocytes.[7][8]

Deuterated PS can be a valuable tool for tracing the fate of PS during apoptosis and subsequent phagocytosis, for instance, by using techniques like secondary ion mass spectrometry (SIMS) or mass spectrometry imaging to visualize its distribution in co-cultures of apoptotic and phagocytic cells.

Signaling Pathway of PS Externalization in Apoptosis

Caption: Signaling pathway of PS externalization during apoptosis.

Conclusion

Deuterated phosphatidylserine is a versatile and powerful tool for probing the intricacies of biological membranes. Its applications in NMR, neutron scattering, and mass spectrometry have provided invaluable insights into membrane structure, dynamics, and the molecular mechanisms of cellular processes like apoptosis. A thorough understanding of its biophysical properties and the methodologies for its use is essential for researchers and drug development professionals seeking to leverage this unique molecule in their work.

References

• 1. Ionic influences on the phase transition of dipalmitoylphosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Titration of the phase transition of phosphatidylserine bilayer membranes. Effects of pH, surface electrostatics, ion binding, and head-group hydration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neutron scattering length - Wikipedia [en.wikipedia.org]
• 5. Studies on phosphatidylserine by tandem quadrupole and multiple stage quadrupole ion-trap mass spectrometry with electrospray ionization: structural characterization and the fragmentation processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dys-regulated phosphatidylserine externalization as a cell intrinsic immune escape mechanism in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ashpublications.org [ashpublications.org]

The Sentinel of Accuracy: 17:0-20:3 PS-d5 in Quantitative Lipidomics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the precise and accurate quantification of lipid species is paramount to unraveling their complex roles in health and disease. Among the arsenal of tools available to researchers, stable isotope-labeled internal standards stand as sentinels of accuracy, ensuring reliable data in the face of experimental variability. This technical guide delves into the core role of a specific deuterated phosphatidylserine, 17:0-20:3 PS-d5, in the quantitative analysis of phosphatidylserines (PS), a class of phospholipids vital to numerous cellular processes.

The Rationale for a Specialized Internal Standard

The ideal internal standard in mass spectrometry-based lipidomics should be chemically analogous to the analyte of interest but isotopically distinct to allow for its differentiation from endogenous species. Furthermore, it should not naturally occur in the biological samples being analyzed to avoid interference. 17:0-20:3 PS-d5 is meticulously designed to meet these criteria.

The incorporation of odd-chain fatty acids, heptadecanoic acid (17:0) and eicosatrienoic acid (20:3), is a key feature. Odd-chain fatty acids are present at very low concentrations in most mammalian tissues, minimizing the risk of co-elution and isotopic overlap with the more common even-chain endogenous lipids. The five deuterium atoms (d5) on the serine headgroup provide a distinct mass shift, allowing for clear differentiation from non-labeled endogenous PS species in the mass spectrometer. This design ensures that 17:0-20:3 PS-d5 experiences similar extraction efficiency and ionization response to the endogenous PS species being quantified, effectively correcting for variations in sample preparation and matrix effects.

Quantitative Data at a Glance

17:0-20:3 PS-d5 is a component of commercially available internal standard mixtures, such as the UltimateSPLASH™ ONE from Avanti Polar Lipids. These mixtures are formulated to provide broad coverage for the quantification of various lipid classes. The following tables summarize the available quantitative information for this standard.

Internal Standard Mixture	Component	Concentration (µg/mL)	Molar Concentration (µM)
UltimateSPLASH™ ONE	17:0-20:3 PS-d5	50	~60.5

Physicochemical Properties of 17:0-20:3 PS-d5
Molecular Formula	C43H72D5NNaO10P
Molecular Weight	827.08 g/mol
Exact Mass	826.5497
Fatty Acid 1 (sn-1)	17:0
Fatty Acid 2 (sn-2)	20:3
Isotopic Label	d5 on the serine headgroup

Experimental Protocols: A Roadmap to Accurate Quantification

The following sections outline a detailed methodology for the quantitative analysis of phosphatidylserine species in biological samples using 17:0-20:3 PS-d5 as an internal standard.

Sample Preparation and Lipid Extraction

A robust lipid extraction method is the foundation of any lipidomics experiment. The Methyl-tert-butyl ether (MTBE) extraction method is widely used for its efficiency in extracting a broad range of lipid classes with reduced levels of non-lipid contaminants.

Materials:

• Biological sample (e.g., plasma, cell pellet, tissue homogenate)

• 17:0-20:3 PS-d5 internal standard solution (of known concentration)

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Vortex mixer

• Centrifuge

Procedure:

• Sample Aliquoting: Thaw the biological sample on ice. For plasma, use a precise volume (e.g., 50 µL). For cell pellets, resuspend in a known volume of phosphate-buffered saline (PBS). For tissues, homogenize in a suitable buffer.

• Internal Standard Spiking: Add a known amount of the 17:0-20:3 PS-d5 internal standard solution to the sample. The amount should be chosen to be within the linear range of the mass spectrometer and comparable to the expected concentration of the endogenous PS species.

• Addition of Methanol: Add 1.5 mL of cold methanol to the sample and vortex thoroughly for 1 minute.

• Addition of MTBE: Add 5 mL of MTBE and vortex for 10 minutes at 4°C.

• Phase Separation: Add 1.25 mL of water to induce phase separation. Vortex for 1 minute and then centrifuge at 1,000 x g for 10 minutes.

• Lipid Phase Collection: Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new tube.

• Drying: Evaporate the solvent under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol/chloroform 1:1, v/v).

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the analytical technique of choice for the separation and quantification of individual lipid species.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

LC Parameters (Example):

• Column: A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A suitable gradient from Mobile Phase A to Mobile Phase B to separate the different PS species.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

MS/MS Parameters (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each endogenous PS species and for the 17:0-20:3 PS-d5 internal standard. The precursor ion is the [M-H]⁻ ion of the lipid, and the product ion is typically a fragment corresponding to the fatty acyl chain or the neutral loss of the serine headgroup.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
17:0-20:3 PS-d5 (IS)	825.5	269.2 (17:0)
PS 18:0/20:4	834.5	283.2 (18:0)
PS 18:0/22:6	858.5	283.2 (18:0)
... (other PS species)	...	...

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the MRM transitions for each endogenous PS species and the 17:0-20:3 PS-d5 internal standard.

• Response Ratio Calculation: Calculate the response ratio for each endogenous PS species by dividing its peak area by the peak area of the internal standard.

• Calibration Curve: To achieve absolute quantification, a calibration curve should be prepared. This involves analyzing a series of standard solutions containing known concentrations of a non-endogenous PS standard (e.g., a synthetic PS with fatty acid chains not present in the sample) and a fixed concentration of the 17:0-20:3 PS-d5 internal standard. Plot the response ratio against the concentration of the standard to generate a calibration curve.

• Concentration Calculation: Determine the concentration of the endogenous PS species in the sample by interpolating their response ratios on the calibration curve.

Visualizing the Workflow

The following diagrams, created using the DOT language for Graphviz, illustrate the key experimental workflows in a lipidomics experiment utilizing 17:0-20:3 PS-d5.

Lipid extraction workflow using the MTBE method.

LC-MS/MS quantification workflow for phosphatidylserine.

Conclusion

17:0-20:3 PS-d5 serves as an indispensable tool for the accurate and precise quantification of phosphatidylserine species in complex biological matrices. Its unique chemical structure, featuring odd-chain fatty acids and stable isotope labeling, allows it to effectively mimic the behavior of endogenous PS lipids throughout the analytical workflow, thereby correcting for experimental variability and matrix-induced artifacts. By following robust and well-validated experimental protocols, researchers can leverage the power of 17:0-20:3 PS-d5 to generate high-quality, reliable quantitative lipidomics data, paving the way for new discoveries in basic research and drug development.

The Cornerstone of Accurate Phosphatidylserine Quantification: An In-depth Technical Guide to Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the precise and accurate quantification of individual lipid species is paramount to unraveling their complex roles in cellular signaling, disease pathology, and therapeutic intervention. Phosphatidylserine (PS), a critical phospholipid involved in apoptosis, neuroprotection, and immune regulation, presents a significant analytical challenge due to its diverse molecular species and complex biological matrices. This in-depth technical guide provides a comprehensive overview of the theory, selection, and practical application of internal standards for the robust quantification of phosphatidylserine, empowering researchers to achieve reliable and reproducible results.

The Imperative for Internal Standards in Phosphatidylserine Analysis

Quantitative analysis of phosphatidylserine (PS) by mass spectrometry (MS) is susceptible to various sources of error that can compromise data accuracy and reproducibility. These include sample loss during extraction and preparation, fluctuations in instrument performance, and matrix effects, where co-eluting substances can suppress or enhance the ionization of the target analyte. Internal standards (IS) are essential tools to correct for these variations.[1][2][3] An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the mass spectrometer, typically through isotopic labeling or structural differences not found endogenously.[2][4] By adding a known amount of the IS to the sample at the earliest stage of the workflow, the ratio of the analyte's signal to the IS's signal can be used to normalize for experimental variability, leading to significantly improved quantitative accuracy.[1][3]

Selecting the Optimal Internal Standard for Phosphatidylserine Quantification

The choice of an internal standard is a critical decision in the development of a quantitative lipidomics method. Several types of internal standards are available for PS analysis, each with its own advantages and disadvantages. The most common types include stable isotope-labeled and odd-chain fatty acid-containing lipids.

Stable Isotope-Labeled Phosphatidylserine Internal Standards

Stable isotope-labeled internal standards, such as those containing deuterium (²H or D) or carbon-13 (¹³C), are considered the gold standard for quantitative mass spectrometry.[5] These standards have nearly identical chemical and physical properties to their endogenous counterparts, ensuring they behave similarly during sample preparation, chromatography, and ionization.[5] A study on a comprehensive lipidomic workflow highlighted the use of stable isotope-labeled internal standards for all lipid classes, including PS, to compensate for matrix effects and enhance measurement accuracy.[5]

Odd-Chain Phosphatidylserine Internal Standards

Odd-chain fatty acid-containing PS internal standards are another viable option. These standards contain fatty acyl chains with an odd number of carbon atoms (e.g., C15:0, C17:0), which are not typically found in significant amounts in mammalian cells.[6] This low natural abundance minimizes interference from endogenous lipids. While generally more cost-effective than stable isotope-labeled standards, they may not perfectly mimic the extraction and ionization behavior of all even-chained endogenous PS species.[6]

Performance Comparison of Internal Standard Types

Internal Standard Type	Advantages	Disadvantages	Key Considerations
Stable Isotope-Labeled (e.g., Deuterated, ¹³C)	- Co-elutes with the analyte, providing the best correction for matrix effects. - Similar extraction recovery and ionization efficiency to the endogenous analyte.[5] - Considered the "gold standard" for quantitative accuracy.	- Higher cost compared to other types of standards. - Potential for isotopic interference if not of high isotopic purity.	- Ensure high isotopic purity to avoid analytical interferences. - Match the fatty acyl composition of the standard to the most abundant or relevant endogenous PS species if possible.
Odd-Chain Fatty Acid	- Not naturally abundant in most biological systems, reducing the risk of interference.[6] - More cost-effective than stable isotope-labeled standards.	- May not perfectly co-elute with all endogenous PS species. - Extraction and ionization behavior may differ slightly from even-chain lipids.[6] - Can be present in certain diets or disease states, requiring careful consideration of the biological system under study.[6]	- Verify the absence or low abundance of the odd-chain fatty acid in the specific sample type being analyzed. - Evaluate the linearity and recovery across the expected concentration range of the endogenous PS species.
Lyso-Phosphatidylserine	- Can be used as a class-specific internal standard for lyso-PS species.	- Not a suitable internal standard for diacyl-PS species due to significant differences in chemical and physical properties.	- Use only for the quantification of lyso-PS.

Experimental Protocols for Phosphatidylserine Quantification

The following sections provide detailed methodologies for the quantitative analysis of phosphatidylserine from biological samples using internal standards.

Lipid Extraction from Biological Matrices

The choice of extraction method is critical for achieving good recovery of PS. The Folch and Bligh & Dyer methods, which utilize a chloroform/methanol solvent system, are widely used for lipid extraction.[7] An alternative method using methyl-tert-butyl ether (MTBE) has also been shown to be effective.

Protocol 1: Lipid Extraction from Plasma/Serum using MTBE

This protocol is adapted from a standard procedure for lipidomics analysis.[6]

• Sample Preparation: Thaw plasma or serum samples on ice.

• Internal Standard Spiking: In a clean glass tube, add the appropriate volume of the PS internal standard solution.

• Sample Addition: Add 10-50 µL of the plasma or serum sample to the tube containing the internal standard.

• Methanol Addition: Add 225 µL of ice-cold methanol. Vortex briefly.

• MTBE Addition: Add 750 µL of methyl-tert-butyl ether (MTBE). Vortex for 10 minutes at 4°C.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase: Carefully collect the upper organic phase containing the lipids and transfer to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 100 µL of methanol/chloroform 1:1, v/v).

Protocol 2: Lipid Extraction from Tissues

This protocol provides a general guideline for lipid extraction from tissue samples.[7][8]

• Tissue Homogenization: Weigh approximately 15 mg of frozen, pulverized tissue into a suitable tube.[8]

• Internal Standard Spiking: Add the PS internal standard to the homogenized tissue.

• Solvent Addition: Add 0.8 mL of cold methanol-HCl (1:1, v/v) and 0.4 mL of ice-cold chloroform.[7]

• Homogenization: Homogenize the mixture for 1 minute on ice.[7]

• Centrifugation: Centrifuge at 18,000 x g for 5 minutes at 4°C to separate the layers.[7]

• Collection of Organic Phase: Transfer the lower organic phase to a new tube.

• Drying and Reconstitution: Dry the sample under nitrogen and reconstitute as described in Protocol 1.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Reversed-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most common analytical technique for the quantification of PS species.

LC-MS/MS Parameters for Phosphatidylserine Analysis

The following are representative parameters. Optimization is crucial for specific instrumentation and applications.

• Chromatographic Column: A C18 or C30 reversed-phase column is suitable for separating PS species. A C30 column may provide better resolution for isobaric species.[9]

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[2]

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[2]

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic PS species. Temperature programming can also be used to improve the separation of disaturated and monounsaturated PS species.[9]

• Flow Rate: 0.2-0.5 mL/min.

• Column Temperature: 40-55°C.

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is typically used for PS analysis.[10]

• MS/MS Transitions: For quantification, multiple reaction monitoring (MRM) is employed. The precursor ion is the deprotonated molecule [M-H]⁻, and a common product ion results from the neutral loss of the serine head group (87 Da). Specific fatty acid fragment ions can also be monitored for structural confirmation.

Visualizing Workflows and Signaling Pathways

To facilitate a deeper understanding of the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Experimental Workflow for Phosphatidylserine Quantification

Caption: A typical experimental workflow for the quantitative analysis of phosphatidylserine using an internal standard.

Phosphatidylserine in the Akt Signaling Pathway

Phosphatidylserine plays a crucial role as a modulator of Akt activation.[11] It facilitates the binding of Akt to the plasma membrane and promotes conformational changes necessary for its phosphorylation and subsequent activation.[11][12][13]

Caption: The role of phosphatidylserine in the activation of the Akt signaling pathway.

Phosphatidylserine in Protein Kinase C (PKC) Activation

Conventional and novel protein kinase C (PKC) isoforms are activated by diacylglycerol (DAG) and require phospholipids, such as phosphatidylserine, for their activity.[14][15][16][17] PS facilitates the anchoring of PKC to the cell membrane, leading to its activation.

Caption: The involvement of phosphatidylserine in the activation of Protein Kinase C (PKC).

Phosphatidylserine in Raf-1 Signaling

The activation of the Raf-1 kinase, a key component of the MAPK/ERK pathway, involves its translocation to the plasma membrane, a process that is regulated by its interaction with phospholipids, including phosphatidylserine.[18][19][20]

Caption: The role of phosphatidylserine in the membrane recruitment and activation of Raf-1.

Conclusion

The use of appropriate internal standards is indispensable for the accurate and precise quantification of phosphatidylserine in complex biological samples. Stable isotope-labeled PS standards are the preferred choice for achieving the highest level of accuracy, while odd-chain PS standards offer a reliable and more economical alternative. The detailed experimental protocols and workflows provided in this guide, in conjunction with a fundamental understanding of the principles of internal standardization, will empower researchers, scientists, and drug development professionals to generate high-quality, reproducible data, thereby advancing our understanding of the critical roles of phosphatidylserine in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 6. benchchem.com [benchchem.com]
• 7. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 8. Lipidomic analysis of tissue culture cells, tissues, and purified organelles [protocols.io]
• 9. Temperature optimization for improved determination of phosphatidylserine species by micro liquid chromatography with electrospray tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phosphatidylserine (PS): Structure, Functions, and Detection - Creative Proteomics [creative-proteomics.com]
• 11. Phosphatidylserine is a critical modulator for Akt activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Phosphatidylserine is a critical modulator for Akt activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Role of phosphatidylserine in the activation of Rho1-related Pkc1 signaling in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Interaction of protein kinase C with phosphatidylserine. 1. Cooperativity in lipid binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mechanism of activation of protein kinase C: roles of diolein and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Interaction of protein kinase C with phosphatidylserine. 2. Specificity and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Interactions of c-Raf-1 with phosphatidylserine and 14-3-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The solution structure of the Raf-1 cysteine-rich domain: a novel ras and phospholipid binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Guide: 17:0-20:3 PS-d5 for Advanced Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 1-heptadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phospho-L-serine-d5 (17:0-20:3 PS-d5), a high-purity, deuterated lipid internal standard essential for accurate and reproducible quantification in mass spectrometry-based lipidomics.

Introduction to Deuterated Phosphatidylserine Standards

In the field of lipidomics, precise quantification of lipid species is critical for understanding disease mechanisms, identifying biomarkers, and developing novel therapeutics. Mass spectrometry (MS) is a powerful tool for this purpose, but it is susceptible to variations in sample preparation, extraction efficiency, and instrument response.[1][2] To correct for these variables, stable isotope-labeled internal standards are considered the gold standard.[1][2]

17:0-20:3 PS-d5 is a synthetic phosphatidylserine (PS) molecule containing a heptadecanoic acid (17:0) at the sn-1 position and an eicosatetraenoic acid (20:3) at the sn-2 position. Critically, it incorporates five deuterium atoms (d5), introducing a known mass shift without significantly altering its chemical and physical properties. This allows it to mimic the behavior of endogenous PS species during analysis, providing a reliable reference for accurate quantification.[2]

Manufacturers and Suppliers

Supplier	Product Name	Catalog Number
Avanti Research	17:0-20:3 PS-d5	A85150 (Previously 858150)[3]
MedChemExpress	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phospho-l-serine-d5-sod	HY-146114

Technical Data and Specifications

Property	Value
Molecular Formula	C43H72D5NNaO10P[3]
Formula Weight	827.08[3]
Exact Mass	826.55[3]
Purity	>99%[3]
CAS Number	2936622-56-7[3]
Storage Temperature	-20°C[3]
Stability	3 Months[3]

Experimental Protocols

The following is a generalized protocol for the use of 17:0-20:3 PS-d5 as an internal standard in a typical lipidomics workflow for plasma or cell samples.

I. Materials

• Biological sample (e.g., plasma, serum, cell pellet)

• 17:0-20:3 PS-d5 internal standard solution (concentration verified)

• LC-MS grade solvents: Methanol (MeOH), Methyl-tert-butyl ether (MTBE), Acetonitrile (ACN), Isopropanol (IPA), Water

• Ammonium formate and Formic acid (for mobile phases)

• Phosphate-buffered saline (PBS)

II. Sample Preparation and Lipid Extraction (MTBE Method)

• Standard Spiking : To a 1.5 mL microfuge tube, add the biological sample (e.g., 20 µL of plasma or a cell pellet containing ~1 million cells). To this, add a known amount of 17:0-20:3 PS-d5 internal standard. The optimal amount should be determined empirically but should be within the linear dynamic range of the instrument and comparable to the expected endogenous lipid levels.[4]

• Solvent Addition : Add 225 µL of ice-cold MeOH containing the internal standard. Vortex briefly.[5]

• Extraction : Add 750 µL of MTBE. Sonicate for 1 minute and incubate on ice for 1 hour, vortexing briefly every 15 minutes to ensure thorough mixing.[5]

• Phase Separation : Add 188 µL of PBS to induce the separation of aqueous and organic phases.[5] Vortex for 20 seconds and let stand at room temperature for 10 minutes.

• Centrifugation : Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[5]

• Collection : Carefully collect the upper organic layer, which contains the lipids, and transfer it to a new tube.

• Drying : Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution : Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase (e.g., IPA/ACN/Water mixture) and transfer to an LC-MS vial for analysis.[5]

III. LC-MS/MS Analysis

• Chromatography : Perform lipid separation using a suitable C18 liquid chromatography column. The mobile phases typically consist of:

  • Mobile Phase A : Acetonitrile:Water (60:40 v/v) with 10 mM ammonium formate and 0.1% formic acid.[5]

  • Mobile Phase B : Isopropanol:Acetonitrile:Water (90:9:1 v/v) with 10 mM ammonium formate and 0.1% formic acid.[5] A gradient is run from a lower to a higher percentage of Mobile Phase B to elute lipids based on their polarity.

• Mass Spectrometry : Analyze the eluent using a high-resolution mass spectrometer (e.g., QTOF or Orbitrap) operating in negative ion mode for PS analysis.

• Data Acquisition : Use a data-dependent or targeted (Selected Reaction Monitoring, SRM) acquisition method to fragment the precursor ions and generate MS/MS spectra for identification and quantification. The fragmentation of PS typically involves the neutral loss of the serine headgroup (87 Da).[6]

IV. Data Processing

• Peak Integration : Integrate the chromatographic peak areas for the endogenous PS species and the 17:0-20:3 PS-d5 internal standard.

• Ratio Calculation : Calculate the ratio of the peak area of the endogenous lipid to the peak area of the internal standard.

• Quantification : Determine the absolute or relative concentration of the endogenous lipid by comparing this ratio to a calibration curve generated with known concentrations of a non-deuterated PS standard.

Mandatory Visualizations

Experimental Workflow

Lipidomics workflow using a deuterated internal standard.

Biological Pathway: Phosphatidylserine in Apoptosis

Phosphatidylserine's role in biology is most prominently highlighted in the process of apoptosis, or programmed cell death. In healthy cells, PS is strictly sequestered to the inner leaflet of the plasma membrane. During apoptosis, this asymmetry is lost, and PS is externalized to the cell surface, where it acts as a critical "eat-me" signal, flagging the dying cell for engulfment by phagocytes like macrophages.

Role of Phosphatidylserine (PS) externalization in apoptosis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: 17:0-20:3 PS-d5 (Deuterated Phosphatidylserine)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated phosphatidylserine standard, 17:0-20:3 PS-d5. It includes key analytical data, detailed experimental protocols for its use, and a review of its role in critical cellular signaling pathways. This document is intended to serve as a valuable resource for researchers in the fields of lipidomics, cell signaling, and drug development.

Certificate of Analysis Summary

The following tables summarize the typical quantitative data for 17:0-20:3 PS-d5, as provided by suppliers such as Avanti Polar Lipids. Note that specific values may vary between lots.

Physicochemical Properties

Property	Specification
Full Name	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-L-serine (sodium salt)
Molecular Formula	C43H72D5NNaO10P
Formula Weight	827.07 g/mol
Purity	>99%
Physical Form	Solution
Storage Temperature	-20°C

Chemical Composition

Element	Percentage
Carbon (C)	62.45%
Hydrogen (H) & Deuterium (D)	9.99%
Nitrogen (N)	1.69%
Sodium (Na)	2.78%
Oxygen (O)	19.34%
Phosphorus (P)	3.74%

Experimental Protocols

Thin-Layer Chromatography (TLC) for Phospholipid Analysis

Thin-layer chromatography is a fundamental technique for the separation and qualitative analysis of phospholipids. The following protocol is a general guideline and may require optimization based on specific experimental conditions.

Materials:

• Silica gel TLC plates

• Developing tank

• Spotting capillaries

• Solvent system: Chloroform:Methanol:Ammonium Hydroxide (65:25:4, v/v/v)

• Visualization reagent (e.g., Molybdenum Blue spray for phospholipids)

• 17:0-20:3 PS-d5 standard solution

Procedure:

• Plate Activation: Activate the silica gel TLC plate by heating it at 110°C for 10-15 minutes. Allow the plate to cool to room temperature in a desiccator.

• Sample Application: Using a spotting capillary, carefully apply a small spot of the 17:0-20:3 PS-d5 standard solution onto the origin line of the TLC plate. Also, spot the experimental sample(s) in separate lanes.

• Chromatogram Development: Place the TLC plate in a developing tank pre-saturated with the solvent system. Ensure the solvent level is below the origin line. Allow the solvent to ascend the plate until it is approximately 1 cm from the top.

• Drying: Remove the plate from the tank and mark the solvent front. Allow the plate to air dry completely in a fume hood.

• Visualization: Spray the plate with a phospholipid-specific visualization reagent, such as Molybdenum Blue. Gently heat the plate to develop the spots. Phospholipids will appear as blue spots.

• Analysis: Calculate the Retention Factor (Rf) for the standard and sample spots. The Rf value is the ratio of the distance traveled by the spot to the distance traveled by the solvent front. The presence of a spot in the sample lane with an Rf value matching the 17:0-20:3 PS-d5 standard suggests its presence in the sample.

Lipidomics Workflow using Liquid Chromatography-Mass Spectrometry (LC-MS)

Deuterated lipid standards like 17:0-20:3 PS-d5 are essential for accurate quantification in mass spectrometry-based lipidomics. They are used as internal standards to correct for variations in sample extraction and instrument response.

a) Sample Preparation and Lipid Extraction (Folch Method)

• Homogenization: Homogenize the biological sample (e.g., cells, tissue) in a suitable buffer.

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PS-d5 internal standard to the homogenate.

• Solvent Extraction: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. Vortex thoroughly to ensure mixing.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to induce phase separation. Centrifuge the mixture to separate the organic (lower) and aqueous (upper) phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform).

b) LC-MS Analysis

• Chromatographic Separation: Inject the reconstituted lipid extract onto a suitable liquid chromatography column (e.g., a C18 reversed-phase column) to separate the different lipid species.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into the mass spectrometer. The instrument is operated in a mode that allows for the detection and quantification of both the endogenous (non-deuterated) phosphatidylserine species and the deuterated internal standard (17:0-20:3 PS-d5).

• Data Analysis: The peak areas of the endogenous phosphatidylserine and the 17:0-20:3 PS-d5 internal standard are measured. The concentration of the endogenous lipid is then calculated by comparing its peak area to that of the known amount of the internal standard.

Signaling Pathways and Experimental Workflows

Phosphatidylserine in Apoptosis Signaling

Phosphatidylserine plays a crucial role in the process of programmed cell death, or apoptosis.[1] In healthy cells, PS is predominantly located on the inner leaflet of the plasma membrane.[2] During apoptosis, an enzyme called scramblase is activated, which facilitates the translocation of PS to the outer leaflet of the plasma membrane.[3] This exposed PS acts as an "eat-me" signal, which is recognized by phagocytic cells, leading to the clearance of the apoptotic cell.[3]

Caption: Phosphatidylserine's role in apoptosis signaling.

General Lipidomics Experimental Workflow

The following diagram outlines a typical workflow for a lipidomics experiment, from sample collection to data analysis. The use of an internal standard like 17:0-20:3 PS-d5 is a critical step for ensuring data quality and accurate quantification.

Caption: A typical experimental workflow for lipidomics analysis.

References

• 1. Phosphatidylserine - Wikipedia [en.wikipedia.org]
• 2. Phosphatidylserine in the Brain: Metabolism and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidylserine (PS): Structure, Functions, and Detection - MetwareBio [metwarebio.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 17:0-20:3 PS-d5 as an Internal Standard in Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylserine (PS) is a class of phospholipids that plays a crucial role in various cellular processes, including cell signaling and apoptosis. The accurate quantification of PS species is essential for understanding their biological functions and their implications in health and disease. This document provides detailed application notes and protocols for the use of 17:0-20:3 Phosphatidylserine-d5 (17:0-20:3 PS-d5) as an internal standard for the quantitative analysis of PS species in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Stable isotope-labeled internal standards, such as 17:0-20:3 PS-d5, are critical for correcting for variability in sample preparation and instrument response, thereby ensuring accurate and precise quantification. The odd-chain fatty acids (17:0 and 20:3) in this standard make it ideal for distinguishing from endogenous, even-chained PS species.

Application: Quantitative Analysis of Phosphatidylserine in Biological Matrices

17:0-20:3 PS-d5 is suitable for use as an internal standard in a variety of biological samples, including:

• Plasma and Serum

• Cell Cultures

• Tissue Homogenates

It is primarily used in targeted lipidomics workflows, particularly with LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-20:3 PS-d5

• Solvents (LC-MS Grade): Methanol, Chloroform, Isopropanol, Acetonitrile, Water

• Additives: Formic acid, Ammonium formate

• Sample Preparation: Phospholipid extraction kit or appropriate solvents for liquid-liquid extraction.

• Vials: Autosampler vials with inserts

Sample Preparation: Lipid Extraction

A modified Bligh-Dyer extraction method is recommended for the extraction of phospholipids from plasma or cell pellets.

Protocol:

• To a 1.5 mL microcentrifuge tube, add 20 µL of plasma or a cell pellet containing approximately 1 million cells.

• Add 10 µL of a 10 µg/mL working solution of 17:0-20:3 PS-d5 in methanol.

• Add 500 µL of a chloroform:methanol (1:2, v/v) solution and vortex thoroughly for 1 minute.

• Incubate on ice for 10 minutes.

• Add 160 µL of chloroform and vortex for 1 minute.

• Add 160 µL of water and vortex for 1 minute.

• Centrifuge at 14,000 x g for 5 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic phase containing the lipids into a new tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

LC Method (Reversed-Phase):

• Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 32% B

  • 2-15 min: linear gradient to 85% B

  • 15-18 min: hold at 99% B

  • 18-20 min: return to 32% B

  • 20-25 min: column re-equilibration

• Injection Volume: 5 µL

MS/MS Method (MRM in Negative Ion Mode):

• Ion Source: Electrospray Ionization (ESI)

• Ionization Mode: Negative

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Gas Flow Rates: Optimized for the specific instrument.

MRM Transitions:

The following table provides the precursor and product ions for the internal standard and common endogenous PS species.

Lipid Species	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17:0-20:3 PS-d5 (IS)	826.6	269.3	-45
PS 36:2 (18:1/18:1)	788.5	281.3	-45
PS 36:4 (18:0/18:4)	786.5	277.2	-45
PS 38:4 (18:0/20:4)	810.5	303.2	-45
PS 38:6 (18:0/20:6)	806.5	299.2	-45
PS 40:6 (18:0/22:6)	834.5	327.2	-45

Note: The d5 label in the internal standard refers to the deuterated glycerol backbone.

Data Analysis and Quantification

• Integrate the peak areas for the MRM transitions of both the internal standard and the endogenous PS species.

• Calculate the response ratio for each endogenous PS species by dividing its peak area by the peak area of the 17:0-20:3 PS-d5 internal standard.

• Generate a calibration curve using known concentrations of synthetic, non-deuterated PS standards (e.g., PS 36:2, PS 38:4) spiked with a constant concentration of the internal standard.

• Plot the response ratio against the concentration of the standards to create the calibration curve.

• Determine the concentration of the endogenous PS species in the samples by interpolating their response ratios from the calibration curve.

Data Presentation

The quantitative results should be summarized in a clear and structured table for easy comparison.

Table 1: Example Quantitative Data for Phosphatidylserine Species in Human Plasma

Phosphatidylserine Species	Concentration (µg/mL) ± SD (n=3)
PS 36:2	1.25 ± 0.11
PS 36:4	0.42 ± 0.05
PS 38:4	2.89 ± 0.23
PS 38:6	0.15 ± 0.02
PS 40:6	0.98 ± 0.09

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative analysis of phosphatidylserine using a deuterated internal standard.

Phosphatidylserine Structure and Fragmentation

Caption: Generalized structure and fragmentation of phosphatidylserine in negative ion mode mass spectrometry.

Application Note: Quantitative Analysis of Phosphatidylserines in Biological Matrices using 17:0-20:3 PS-d5 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of phosphatidylserine (PS) species in biological samples, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol utilizes a stable isotope-labeled internal standard, 1-heptadecanoyl-2-(5Z,8Z,11Z-eicosatrienoyl)-sn-glycero-3-phospho-L-serine-d5 (17:0-20:3 PS-d5), to ensure high accuracy and precision. This document provides a comprehensive guide, including sample preparation, LC-MS/MS parameters, data analysis, and expected performance characteristics.

Introduction

Phosphatidylserines (PS) are a class of phospholipids predominantly located in the inner leaflet of the plasma membrane in healthy cells. The externalization of PS to the outer leaflet is a critical "eat-me" signal that triggers the phagocytic clearance of apoptotic cells, playing a crucial role in tissue homeostasis and the immune response.[1][2][3] Dysregulation of PS asymmetry and metabolism is implicated in various pathological conditions, including cancer, autoimmune disorders, and infectious diseases, making the accurate quantification of PS species a key area of research for biomarker discovery and drug development.[4]

LC-MS/MS has emerged as a powerful tool for lipidomics due to its high sensitivity, selectivity, and ability to identify and quantify individual lipid species. The use of stable isotope-labeled internal standards, such as 17:0-20:3 PS-d5, is essential for reliable quantification as they mimic the behavior of the endogenous analytes during sample extraction and ionization, correcting for matrix effects and variations in instrument response.[5][6] 17:0-20:3 PS-d5 is a component of the UltimateSPLASH™ ONE internal standard mixture, designed for comprehensive lipidomic analysis.[7][8]

This application note provides a detailed protocol for the quantification of PS species in human plasma using 17:0-20:3 PS-d5 as an internal standard.

Principles

The methodology is based on the principle of stable isotope dilution. A known amount of the deuterated internal standard, 17:0-20:3 PS-d5, is spiked into the biological sample prior to lipid extraction. The lipids are then extracted from the matrix using a methyl-tert-butyl ether (MTBE) based method.[9] The extracted lipids are separated using reversed-phase liquid chromatography and detected by a tandem mass spectrometer operating in negative ion mode using Multiple Reaction Monitoring (MRM). The ratio of the peak area of the endogenous PS species to the peak area of the 17:0-20:3 PS-d5 internal standard is used to calculate the concentration of the endogenous PS species.

Role of Phosphatidylserine in Apoptosis Signaling

The externalization of phosphatidylserine is a key event in the signaling cascade of apoptosis, or programmed cell death. In healthy cells, the asymmetric distribution of phospholipids across the plasma membrane is maintained by enzymes called flippases. Upon induction of apoptosis, caspases (a family of protease enzymes) are activated. These caspases cleave and inactivate the flippases while activating scramblases, enzymes that facilitate the bidirectional movement of phospholipids between the two leaflets of the membrane. This results in the exposure of PS on the cell surface, which acts as a recognition signal for phagocytes, leading to the clearance of the apoptotic cell.

Phosphatidylserine externalization in apoptosis.

Materials and Reagents

• Internal Standard: 17:0-20:3 PS-d5 (Avanti Polar Lipids, Inc.)

• Solvents: Methanol (LC-MS grade), Methyl-tert-butyl ether (MTBE, HPLC grade), Water (LC-MS grade), Acetonitrile (LC-MS grade), Isopropanol (LC-MS grade), Formic acid (LC-MS grade), Ammonium formate

• Biological Matrix: Human Plasma (e.g., NIST SRM 1950)

• Equipment:

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

  • Autosampler vials

  • UHPLC system coupled to a triple quadrupole mass spectrometer

Detailed Experimental Protocol

The following workflow outlines the major steps from sample preparation to data acquisition.

LC-MS/MS experimental workflow.

Preparation of Internal Standard Stock Solution

Prepare a 1 mg/mL stock solution of 17:0-20:3 PS-d5 in methanol. From this, prepare a working solution of 10 µg/mL in methanol. Store both solutions at -20°C.

Sample Preparation and Lipid Extraction

This protocol is adapted from a methyl-tert-butyl ether (MTBE) based extraction method.[9]

• Thaw frozen plasma samples on ice.

• To 50 µL of plasma in a glass tube, add 10 µL of the 10 µg/mL 17:0-20:3 PS-d5 internal standard working solution.

• Add 500 µL of cold methanol and vortex for 30 seconds.

• Add 1.5 mL of MTBE and vortex for 10 minutes at 4°C.

• Add 375 µL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer (containing the lipids) and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of Acetonitrile:Isopropanol (90:10, v/v) for LC-MS/MS analysis.

LC-MS/MS Parameters

5.3.1. Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Gradient:

  Time (min)	% B
  0.0	30
  2.0	45
  12.0	99
  15.0	99
  15.1	30

  | 18.0 | 30 |

5.3.2. Tandem Mass Spectrometry

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow Rates: Optimized for the specific instrument

• MRM Transitions:

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
  17:0-20:3 PS-d5 (IS)	829.6	269.3	50	-50
  PS (34:1)	788.5	281.2	50	-50
  PS (36:2)	814.6	303.2	50	-50
  PS (38:4)	838.6	303.2	50	-50
  PS (40:6)	860.5	327.2	50	-50

  Note: The product ion for the internal standard corresponds to the 17:0 fatty acyl chain. The list of endogenous PS species is representative and should be expanded based on the specific research interest.

Data Analysis and Quantitative Performance

Data is processed using the instrument's software. The peak areas of the endogenous PS species and the 17:0-20:3 PS-d5 internal standard are integrated. A calibration curve is constructed by analyzing a series of standards with known concentrations of a representative PS standard (e.g., PS 18:0/18:1) and a fixed concentration of the internal standard. The concentration of the endogenous PS species in the samples is then calculated from the calibration curve using the peak area ratio of the analyte to the internal standard.

Table 1: Representative Quantitative Performance Data

The following data is representative for deuterated phosphatidylserine internal standards in human plasma and serves as a guideline. Actual performance may vary based on instrumentation and experimental conditions.

Parameter	Performance Characteristic
Linearity (r²)	> 0.99
Limit of Detection (LOD)	1 - 5 fmol on column
Limit of Quantification (LOQ)	3 - 15 fmol on column
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Recovery	80 - 110%
Matrix Effect	85 - 115%

*Recovery and Matrix Effect data are based on published values for similar deuterated PS internal standards (e.g., PS 17:0_14:1 d5, PS 17:0_18:1 d5) in human plasma.[10]

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of phosphatidylserine species in biological matrices. The use of the stable isotope-labeled internal standard, 17:0-20:3 PS-d5, ensures high accuracy and precision, making this method suitable for demanding research applications in academia and the pharmaceutical industry. The detailed protocol and performance characteristics presented herein should enable researchers to successfully implement this method for their specific lipidomics studies.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Oxidative signaling pathway for externalization of plasma membrane phosphatidylserine during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphatidylserine Lipidomics for Biomarkers and Drug Targets - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics | Springer Nature Experiments [experiments.springernature.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Lipidomics Analysis of Phosphatidylserine Using 17:0-20:3 PS-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylserine (PS) is a crucial glycerophospholipid that plays a vital role in various cellular processes, including cell signaling and apoptosis.[1][2][3] Quantitative analysis of PS is essential for understanding its role in health and disease and for the development of novel therapeutics. This application note provides a detailed protocol for the quantitative analysis of phosphatidylserine in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 17:0-20:3 PS-d5 as an internal standard. The use of a deuterated internal standard with fatty acid chains of uncommon length ensures accurate and precise quantification by correcting for variations in sample preparation and instrument response.[4][5]

Principle

This method employs a lipid extraction procedure followed by LC-MS/MS analysis in the multiple reaction monitoring (MRM) mode. The deuterated internal standard, 17:0-20:3 PS-d5, is spiked into the samples at the beginning of the extraction process to account for any sample loss during preparation. The quantification of endogenous PS species is achieved by comparing the peak area ratio of the analyte to the internal standard with a calibration curve constructed using known concentrations of a non-endogenous PS standard.

Materials and Reagents

• 17:0-20:3 PS-d5 internal standard

• Phosphatidylserine standards for calibration curve (e.g., 17:0-14:1 PS)

• Chloroform, HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade

• Ammonium hydroxide

• Formic acid

• Nitrogen gas

• Biological samples (e.g., plasma, cell pellets, tissue homogenates)

Experimental Protocols

Lipid Extraction (Bligh and Dyer Method)

The Bligh and Dyer method is a widely used technique for extracting lipids from biological samples.[6][7]

• Sample Homogenization : Homogenize the biological sample (e.g., 100 µL of plasma or 1 million cells) in a glass tube.

• Internal Standard Spiking : Add a known amount of 17:0-20:3 PS-d5 internal standard to each sample.

• Solvent Addition : Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture to the homogenized sample. Vortex vigorously for 1 minute.

• Phase Separation : Add 1.25 mL of chloroform and vortex for 1 minute. Then, add 1.25 mL of water and vortex for another minute.

• Centrifugation : Centrifuge the mixture at 1,000 x g for 10 minutes to separate the phases.

• Lipid Collection : Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying : Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution : Reconstitute the dried lipid extract in a known volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions :

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

  • Mobile Phase A : Water with 0.1% formic acid and 5 mM ammonium formate

  • Mobile Phase B : Methanol with 0.1% formic acid and 5 mM ammonium formate

  • Gradient : A suitable gradient to separate different lipid classes. For example, start with 60% B, increase to 100% B over 10 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate : 0.3 mL/min

  • Injection Volume : 5 µL

• Mass Spectrometry (MS) Conditions :

  • Ionization Mode : Negative Electrospray Ionization (ESI-)

  • Multiple Reaction Monitoring (MRM) Transitions : The specific precursor-to-product ion transitions for the internal standard and the target PS species need to be determined. For example:

    • 17:0-20:3 PS-d5 (Internal Standard) : The precursor ion will be the [M-H]- ion. The product ion will correspond to the neutral loss of the serine head group or one of the fatty acyl chains.

    • Endogenous PS species (e.g., 18:0-20:4 PS) : Similarly, monitor the transition from the [M-H]- precursor ion to a specific product ion.

  • Collision Energy : Optimize for each transition.

Data Presentation

The quantitative data should be summarized in a clear and structured table.

Sample ID	Endogenous PS Species	Peak Area (Analyte)	Peak Area (Internal Standard)	Analyte/IS Ratio	Concentration (µg/mL)
Control 1	18:0-20:4 PS	150,000	50,000	3.0	1.5
Control 2	18:0-20:4 PS	165,000	52,000	3.17	1.59
Treated 1	18:0-20:4 PS	250,000	51,000	4.90	2.45
Treated 2	18:0-20:4 PS	275,000	49,000	5.61	2.81

Visualizations

Phosphatidylserine Signaling Pathway

Caption: Phosphatidylserine's role in cellular signaling.

Experimental Workflow for Quantitative Lipidomics

Caption: Workflow for quantitative PS lipidomics.

References

• 1. Phosphatidylserine-mediated cellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phosphatidylserine - Wikipedia [en.wikipedia.org]
• 3. Phosphatidylserine (PS): Structure, Functions, and Detection - MetwareBio [metwarebio.com]
• 4. researchgate.net [researchgate.net]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatic measurement of phosphatidylserine in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]

Application Notes and Protocols for the Quantification of Phosphatidylserine in Human Plasma using 17:0-20:3 PS-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylserine (PS) is a crucial phospholipid typically sequestered in the inner leaflet of the plasma membrane. Its externalization to the outer leaflet is a key physiological signal, notably as an "eat-me" signal on apoptotic cells, facilitating their clearance by phagocytes. Dysregulation of PS asymmetry is implicated in various pathological conditions, including cancer, autoimmune disorders, and infectious diseases. Accurate quantification of phosphatidylserine species in plasma is therefore of significant interest in clinical research and drug development for biomarker discovery and monitoring therapeutic efficacy.

This document provides a detailed protocol for the quantitative analysis of phosphatidylserine in human plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 17:0-20:3 PS-d5 as a deuterated internal standard. The use of a stable isotope-labeled internal standard is critical for correcting for variability in sample preparation and matrix effects, ensuring high accuracy and precision in quantification.[1]

Experimental Protocols

Materials and Reagents

• Human plasma (collected in K2 EDTA tubes)

• 17:0-20:3 PS-d5 internal standard (Avanti Polar Lipids or equivalent)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Phosphatidylserine standards for calibration curve (e.g., 16:0-18:1 PS, 18:0-18:1 PS, etc.)

Preparation of Standard Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 17:0-20:3 PS-d5 and dissolve it in 1 mL of methanol.

• Internal Standard Working Solution (10 µg/mL): Dilute the stock solution 1:100 with methanol.

• Calibration Standard Stock Solutions (1 mg/mL): Prepare individual stock solutions for each phosphatidylserine standard in methanol.

• Calibration Standard Working Solutions: Prepare a series of working solutions by serially diluting the stock solutions to create a calibration curve covering the desired concentration range (e.g., 0.1 - 50 µg/mL).

Sample Preparation (Lipid Extraction)

This protocol is adapted from a modified Bligh and Dyer or Folch extraction procedure using MTBE, which has been shown to be effective for lipid extraction from plasma.[2]

• Thaw frozen human plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 10 µg/mL 17:0-20:3 PS-d5 internal standard working solution to each plasma sample (final concentration of 1 µg/mL in the final extraction volume).

• For the calibration curve, spike blank plasma with the appropriate working standard solutions and the internal standard.

• Add 200 µL of methanol and vortex for 30 seconds.

• Add 750 µL of MTBE and vortex for 1 minute.

• Incubate the mixture at room temperature for 30 minutes on a shaker.

• Add 150 µL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic phase (containing the lipids) and transfer it to a new tube.

• Dry the organic extract under a gentle stream of nitrogen at 30-40°C.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:isopropanol with 10 mM ammonium formate).

LC-MS/MS Analysis

Phosphatidylserine species are typically analyzed in negative ion mode using electrospray ionization (ESI).

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size)
Mobile Phase A	60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid
Gradient	0-2 min: 30% B; 2-15 min: 30-100% B; 15-18 min: 100% B; 18.1-20 min: 30% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Precursor ion scan for m/z corresponding to the deprotonated molecule [M-H]⁻ and product ion scan for the fatty acyl chains. Specific transitions need to be optimized for each PS species and the internal standard. For example:
PS(16:0/18:1): Precursor m/z 760.5 -> Product m/z 255.2 (palmitate) or 281.2 (oleate)
17:0-20:3 PS-d5: Precursor m/z 821.6 -> Product m/z 269.3 (heptadecanoate) or 303.2 (eicosatrienoate)

Data Presentation

Quantitative Data Summary

The following table presents representative data for a calibration curve of a common phosphatidylserine species, PS (16:0/18:1), using 17:0-20:3 PS-d5 as the internal standard. The peak area ratio is calculated as (Peak Area of Analyte) / (Peak Area of Internal Standard).

Concentration of PS (16:0/18:1) (µg/mL)	Peak Area of PS (16:0/18:1)	Peak Area of 17:0-20:3 PS-d5	Peak Area Ratio
0.1	15,234	1,510,876	0.010
0.5	76,170	1,525,342	0.050
1.0	153,890	1,515,678	0.102
5.0	775,450	1,530,112	0.507
10.0	1,540,321	1,522,987	1.011
25.0	3,825,789	1,518,453	2.520
50.0	7,689,432	1,528,990	5.029

Note: This data is for illustrative purposes. Actual peak areas will vary depending on the instrument and experimental conditions. A full validation of the method should be performed to determine linearity, accuracy, precision, and limits of detection and quantification.

Visualizations

Experimental Workflow

Caption: Experimental workflow for PS quantification.

Phosphatidylserine Externalization in Apoptosis

Caption: PS externalization during apoptosis.

References

• 1. texilajournal.com [texilajournal.com]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Application Notes and Protocols: 17:0-20:3 PS-d5 in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylserine (PS) is a crucial phospholipid that constitutes 13-15% of the phospholipids in the human cerebral cortex and is vital for healthy nerve cell membranes and myelin.[1][2] It plays a significant role in numerous neuronal functions, including signal transduction, neurotransmitter release, and synaptic refinement.[2][3] Alterations in PS levels and metabolism are associated with several central nervous system (CNS) diseases, such as Alzheimer's disease and Parkinson's disease.[3] Accurate quantification of PS species in neuronal tissues is therefore critical for understanding the pathophysiology of these conditions and for the development of novel therapeutics.

17:0-20:3 PS-d5 is a deuterated synthetic phosphatidylserine that serves as an internal standard for mass spectrometry-based lipidomics.[4] Its defined structure and mass shift from endogenous PS species allow for precise and accurate quantification of native PS in complex biological samples like brain tissue. This document provides detailed application notes and protocols for the use of 17:0-20:3 PS-d5 in neuroscience research.

Core Applications in Neuroscience

The primary application of 17:0-20:3 PS-d5 in neuroscience research is as an internal standard in quantitative lipidomics studies to investigate the role of phosphatidylserine in:

• Neurodegenerative Diseases: Elucidating changes in PS profiles in conditions like Alzheimer's and Parkinson's disease.[3]

• Cognitive Function: Studying the link between PS levels and memory, learning, and other cognitive processes.[1][5]

• Neuroinflammation: Investigating the role of PS in modulating inflammatory responses in the brain.[3]

• Drug Development: Assessing the impact of therapeutic agents on PS metabolism and signaling in the CNS.

Quantitative Data Presentation

The use of 17:0-20:3 PS-d5 as an internal standard allows for the accurate quantification of various endogenous PS species in brain tissue. The following table presents example data that could be obtained from a lipidomics experiment comparing healthy and diseased brain tissue samples.

Phosphatidylserine Species	Healthy Control (pmol/mg tissue)	Disease Model (pmol/mg tissue)	Fold Change	p-value
PS 18:0/18:1	150.2 ± 12.5	110.8 ± 9.7	-1.36	<0.01
PS 18:0/20:4	85.6 ± 7.9	60.1 ± 5.4	-1.42	<0.01
PS 18:0/22:6	120.3 ± 11.1	155.9 ± 13.2	+1.30	<0.05
PS 16:0/18:1	95.4 ± 8.3	72.3 ± 6.8	-1.32	<0.05

This is example data and does not represent results from a specific study.

Experimental Protocols

Brain Tissue Lipid Extraction

This protocol is adapted from established methods for lipid extraction from brain tissue, suitable for subsequent mass spectrometry analysis.[6][7][8]

Materials:

• Brain tissue (~50 mg)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• 17:0-20:3 PS-d5 internal standard solution (in a suitable organic solvent)

• Water (LC-MS grade)

• Homogenizer

• Centrifuge

Procedure:

• Weigh approximately 50 mg of frozen brain tissue and place it in a glass tube.

• Add a known amount of 17:0-20:3 PS-d5 internal standard to the tube.

• Add 1 mL of methanol and homogenize the tissue thoroughly.

• Add 2 mL of MTBE and vortex the mixture for 30 minutes at 4°C.

• Add 1 mL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 4,000 x g for 15 minutes at 4°C.

• Collect the upper organic phase containing the lipids into a clean tube.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1 v/v).

LC-MS/MS Analysis of Phosphatidylserines

This protocol outlines a general method for the analysis of PS species using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap) with an electrospray ionization (ESI) source

LC Conditions:

• Column: A C18 reversed-phase column is commonly used for lipid separation.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium acetate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium acetate.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute the lipids.

• Flow Rate: Dependent on the column dimensions (e.g., 0.25 mL/min).

• Injection Volume: 5-10 µL.

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Mode: Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM).

• Precursor and Product Ions: The precursor ion for each PS species corresponds to its [M-H]- adduct. The product ions typically correspond to the fatty acyl chains. For 17:0-20:3 PS-d5, the specific precursor and product ion transitions would be monitored.

• Collision Energy: Optimized for each PS species to achieve optimal fragmentation.

Visualizations

Phosphatidylserine Synthesis and Function in Neurons

Caption: Phosphatidylserine synthesis in the ER and its role in activating key signaling pathways at the plasma membrane.

Experimental Workflow for Brain Lipidomics

Caption: A typical workflow for quantitative lipidomics of brain tissue using an internal standard.

Conclusion

17:0-20:3 PS-d5 is an essential tool for researchers in the field of neuroscience, enabling the precise quantification of phosphatidylserine species in complex biological matrices. The protocols and workflows described herein provide a framework for utilizing this internal standard to gain valuable insights into the role of PS in neuronal function and disease. Accurate lipidomics data, made possible by the use of appropriate internal standards, is fundamental to advancing our understanding of the biochemical underpinnings of neurological disorders and for the development of effective therapeutic strategies.

References

• 1. Phosphatidylserine and the human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phosphatidylserine in the Brain: Metabolism and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidylserine, inflammation, and central nervous system diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PS | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]
• 5. Effect of phosphatidylserine on cognitive function in the elderly: A systematic review and meta-analysis -Korean Journal of Food Science and Technology | Korea Science [koreascience.kr]
• 6. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 7. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glial Biologist's Guide to Mass Spectrometry‐Based Lipidomics: A Tutorial From Sample Preparation to Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Lipid Extraction Utilizing 17:0-20:3 PS-d5 for Accurate Phospholipid Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is paramount in understanding cellular processes, disease pathogenesis, and for the development of novel therapeutics. The complexity of the lipidome necessitates robust extraction methods coupled with the use of appropriate internal standards to correct for sample loss during preparation and variations in ionization efficiency during mass spectrometry analysis. This application note provides a detailed protocol for the extraction of lipids from biological matrices, specifically incorporating 17:0-20:3 Phosphatidylserine-d5 (PS-d5) as an internal standard for the precise quantification of phosphatidylserine species.

Deuterated internal standards, such as 17:0-20:3 PS-d5, are ideal for mass spectrometry-based lipidomics as they co-elute with their endogenous, non-deuterated counterparts but are distinguishable by their mass-to-charge ratio.[1][2] This allows for accurate quantification by minimizing the effects of matrix suppression and extraction variability. The protocol described herein is a modification of the widely accepted Bligh and Dyer or Folch methods, optimized for the recovery of a broad range of lipid classes, including phosphatidylserines.[3][4][5][6][7][8][9]

Experimental Protocol

This protocol is designed for the extraction of lipids from cell pellets or plasma/serum samples. All steps should be performed on ice or at 4°C to minimize lipid degradation.[10]

Materials:

• Biological sample (e.g., cell pellet, 100 µL plasma/serum)

• 17:0-20:3 PS-d5 internal standard solution (concentration to be optimized based on expected endogenous PS levels, typically in the range of 1-10 µg/mL in methanol)

• Chloroform (CHCl₃), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade or equivalent

• 0.9% NaCl solution (optional, for washing)

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge capable of 1000 x g and 4°C

• Nitrogen gas evaporator or vacuum concentrator (e.g., SpeedVac)

• Autosampler vials with inserts for LC-MS analysis

Procedure:

• Sample Preparation:

  • For Cell Pellets: Resuspend the cell pellet (e.g., from 1x10⁶ cells) in 100 µL of water.[11]

  • For Plasma/Serum: Use 100 µL of plasma or serum directly.

• Addition of Internal Standard:

  • To the prepared sample, add a known amount of the 17:0-20:3 PS-d5 internal standard solution. The exact volume and concentration should be determined based on the expected concentration of endogenous phosphatidylserines in the sample to ensure a comparable signal intensity.

• Lipid Extraction (Modified Bligh & Dyer Method):

  • Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol to the sample.[3]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and cell lysis.

  • Add 125 µL of chloroform and vortex for 30 seconds.[3]

  • Add 125 µL of water and vortex for 30 seconds. This will induce phase separation.[3]

  • Centrifuge the sample at 1000 x g for 10 minutes at 4°C. This will result in a clear separation of the upper aqueous phase and the lower organic phase containing the lipids.[3][5]

• Collection of the Lipid-Containing Organic Phase:

  • Carefully aspirate the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the protein interface between the two phases.

• (Optional) Re-extraction of the Aqueous Phase:

  • To maximize lipid recovery, the remaining aqueous phase can be re-extracted. Add 250 µL of chloroform to the original tube, vortex for 30 seconds, and centrifuge as before.

  • Combine the lower organic phase from this second extraction with the first organic extract.

• Drying the Lipid Extract:

  • Evaporate the solvent from the combined organic phases under a gentle stream of nitrogen gas or using a vacuum concentrator. Avoid overheating the sample to prevent lipid oxidation.

• Reconstitution:

  • Once completely dry, reconstitute the lipid extract in a small, precise volume (e.g., 100 µL) of a suitable solvent for your analytical platform (e.g., isopropanol, or a mixture of acetonitrile/isopropanol/water).[4][12]

  • Vortex briefly to ensure all lipids are dissolved.

  • Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS.

Data Presentation

The following table summarizes the key quantitative parameters of this protocol for a single sample.

Parameter	Value	Unit	Notes
Sample Volume	100	µL	Plasma, serum, or resuspended cell pellet
17:0-20:3 PS-d5 Internal Standard	To be optimized	µg/mL	Concentration in the spiking solution
Chloroform:Methanol (1:2, v/v)	375	µL	Initial extraction solvent
Chloroform (second addition)	125	µL	To adjust solvent ratio
Water (for phase separation)	125	µL	To induce phase separation
Centrifugation Speed	1000	x g
Centrifugation Time	10	min
Centrifugation Temperature	4	°C
Reconstitution Volume	100	µL	Can be adjusted based on expected lipid concentration

Experimental Workflow Diagram

Caption: Workflow for lipid extraction using a modified Bligh & Dyer method with 17:0-20:3 PS-d5.

Conclusion

This protocol provides a robust and reliable method for the extraction of lipids from biological samples for quantitative analysis. The incorporation of 17:0-20:3 PS-d5 as an internal standard is a critical step for achieving accurate and reproducible quantification of phosphatidylserine species, which is essential for advancing research in cellular biology and drug development. The clear workflow and tabulated parameters are designed to facilitate easy implementation in a laboratory setting.

References

• 1. Applications of Mass Spectrometry to Lipids and Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lipidmaps.org [lipidmaps.org]
• 3. tabaslab.com [tabaslab.com]
• 4. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biochem.wustl.edu [biochem.wustl.edu]
• 6. epic.awi.de [epic.awi.de]
• 7. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 8. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. mdpi.com [mdpi.com]
• 11. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]

Application Notes and Protocols for the Detection of 17:0-20:3 PS-d5 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sensitive and specific detection of 17:0-20:3 phosphatidylserine (PS) and its deuterated internal standard, 17:0-20:3 PS-d5, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following sections outline the necessary instrumentation, reagents, sample preparation procedures, and mass spectrometry settings for the accurate quantification of this specific PS species in complex biological matrices.

Introduction

Phosphatidylserine (PS) is a crucial phospholipid component of eukaryotic cell membranes, playing a vital role in various cellular processes, including apoptosis, blood coagulation, and cell signaling. The analysis of specific PS molecular species, such as 17:0-20:3 PS, can provide valuable insights into metabolic pathways and disease states. Mass spectrometry (MS) has become the cornerstone for lipidomics due to its high sensitivity and specificity.[1] This application note focuses on a targeted approach using Multiple Reaction Monitoring (MRM) for the quantification of 17:0-20:3 PS, with 17:0-20:3 PS-d5 serving as an internal standard to ensure analytical accuracy and precision.[2][3]

Signaling Pathways and Experimental Workflow

The general workflow for the targeted lipidomic analysis of 17:0-20:3 PS involves sample preparation, chromatographic separation, and mass spectrometric detection. The use of a deuterated internal standard is critical for correcting for variations in sample extraction, processing, and instrument response.

Targeted Lipidomics Workflow

Experimental Protocols

Materials and Reagents

• 17:0-20:3 PS standard (Avanti Polar Lipids)

• 17:0-20:3 PS-d5 internal standard (Avanti Polar Lipids)

• HPLC-grade chloroform, methanol, isopropanol, and acetonitrile

• Ammonium acetate or ammonium hydroxide

• Ultrapure water

• Biological matrix (e.g., plasma, cell lysate)

Sample Preparation: Lipid Extraction

A modified Bligh and Dyer or Folch extraction method is recommended for the extraction of lipids from biological samples.[4][5] An alternative using methyl-tert-butyl ether (MTBE) has also been shown to be effective.

Protocol using a modified Bligh and Dyer method:

• To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma).

• Spike the sample with the 17:0-20:3 PS-d5 internal standard to a final concentration appropriate for the expected endogenous levels of 17:0-20:3 PS.

• Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol.

• Vortex the mixture for 15 minutes.

• Add 125 µL of chloroform and vortex for 1 minute.

• Add 125 µL of water and vortex for 1 minute.

• Centrifuge at 14,000 x g for 5 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase (e.g., 95:5 acetonitrile:water with 10 mM ammonium acetate) for LC-MS/MS analysis.

Liquid Chromatography

Reverse-phase or hydrophilic interaction liquid chromatography (HILIC) can be employed for the separation of PS species.[1][6][7] A C18 or C30 reversed-phase column is suitable for separating lipids based on their fatty acid chain length and degree of unsaturation.[8]

Example LC Parameters (Reversed-Phase):

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 95:5 acetonitrile:water with 10 mM ammonium acetate

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium acetate

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B and equilibrate

• Injection Volume: 5-10 µL

Mass Spectrometry Settings

The detection of PS is most effective in negative ion mode using electrospray ionization (ESI).[9][10][11] A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is ideal for targeted quantification.

Ion Source Parameters

The following are typical starting parameters that should be optimized for the specific instrument being used:

Parameter	Recommended Value
Ionization Mode	Negative Electrospray Ionization (ESI)
Capillary Voltage	-3.5 to -4.5 kV
Capillary Temperature	275 - 350 °C[9]
Sheath Gas Flow	25 - 40 (arbitrary units)
Auxiliary Gas Flow	5 - 15 (arbitrary units)

MRM Transitions

The MRM transitions are based on the fragmentation of the precursor ion ([M-H]⁻) into specific product ions. For phosphatidylserines, characteristic fragmentations include the neutral loss of the serine headgroup (87 Da) and the loss of the fatty acid chains as carboxylate anions.[10]

To calculate the precursor m/z for 17:0-20:3 PS, we use its molecular formula C₄₃H₇₈NO₁₀P, which has a monoisotopic mass of 799.5367 Da. The deprotonated ion [M-H]⁻ will have an m/z of 798.5294 .

For the internal standard, 17:0-20:3 PS-d5, the molecular formula is C₄₃H₇₃D₅NO₁₀P. The monoisotopic mass is 804.5681 Da. The deprotonated ion [M-H]⁻ will have an m/z of 803.5608 .

The product ions for the MRM transitions will be the carboxylate anions of the C17:0 and C20:3 fatty acids.

• C17:0 (Heptadecanoic acid): Molecular formula C₁₇H₃₄O₂, Monoisotopic mass 270.2559 Da. [M-H]⁻ m/z = 269.2486 .

• C20:3 (Eicosatrienoic acid): Molecular formula C₂₀H₃₄O₂, Monoisotopic mass 306.2559 Da. [M-H]⁻ m/z = 305.2486 .

Quantitative Data Summary:

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV) (Starting Point)
17:0-20:3 PS	798.5	269.2	35 - 45
798.5	305.2	35 - 45
17:0-20:3 PS-d5	803.6	269.2	35 - 45
803.6	305.2	35 - 45

Note on Collision Energy: The optimal collision energy should be determined empirically for the specific mass spectrometer being used. However, a starting range of 35-45 eV is a reasonable starting point for fragmentation of glycerophospholipids in negative ion mode.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the selected MRM transitions of both the endogenous 17:0-20:3 PS and the 17:0-20:3 PS-d5 internal standard.

• Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard.

• Quantification: Generate a calibration curve using known concentrations of the 17:0-20:3 PS standard spiked into a representative blank matrix, with a constant concentration of the internal standard. The concentration of the analyte in the unknown samples can then be determined from this calibration curve.

Conclusion

This application note provides a comprehensive and detailed protocol for the targeted analysis of 17:0-20:3 PS using LC-MS/MS with a deuterated internal standard. The provided parameters and workflows serve as a robust starting point for researchers in various fields, enabling accurate and reliable quantification of this important phospholipid species. Optimization of specific parameters for individual instruments and matrices is recommended to achieve the best performance.

References

• 1. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bidmc.d8.theopenscholar.com [bidmc.d8.theopenscholar.com]
• 5. Differentiating ether phosphatidylcholines with a collision energy-optimized MRM method by RPLC-MS/MS and its application to studying ischemia-neuronal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 7. researchgate.net [researchgate.net]
• 8. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Step-by-Step Approach to Build Multiple Reaction Monitoring (MRM) Profiling Instrument Acquisition Methods for Class-based Lipid Exploratory Analysis by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Creation of a Standard Curve with 17:0-20:3 PS-d5 for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis of phospholipids is crucial for understanding cellular processes, disease pathogenesis, and for the development of novel therapeutics. Phosphatidylserine (PS) is a key phospholipid involved in various cellular functions, including apoptosis and signaling. Accurate quantification of specific PS species is often achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with the use of stable isotope-labeled internal standards.

This document provides a detailed protocol for creating a standard curve using 1-heptadecanoyl-2-(5Z,8Z,11Z-eicosatrienoyl)-sn-glycero-3-phospho-L-serine-d5 (17:0-20:3 PS-d5). This deuterated standard is an ideal internal standard for the quantification of endogenous phosphatidylserine species due to its similar chemical and physical properties, which helps to correct for variations in sample extraction, processing, and instrument response.[1][2]

Principle of the Method

The principle of this method is based on stable isotope dilution, where a known concentration of the deuterated internal standard (17:0-20:3 PS-d5) is added to a series of calibration standards containing the non-deuterated analyte of interest at varying known concentrations. The ratio of the peak area of the analyte to the peak area of the internal standard is then plotted against the concentration of the analyte to generate a standard curve. This curve is subsequently used to determine the concentration of the analyte in unknown biological samples by measuring the same peak area ratio.

Materials and Reagents

• 17:0-20:3 PS-d5 (Internal Standard)

• 17:0-20:3 PS (or other relevant non-deuterated PS standard)

• LC-MS grade methanol

• LC-MS grade chloroform

• LC-MS grade acetonitrile

• LC-MS grade isopropanol

• LC-MS grade water

• Formic acid (or other suitable mobile phase modifier)

• Ammonium acetate (or other suitable mobile phase modifier)

• Glass vials with Teflon-lined caps

• Calibrated micropipettes

• Vortex mixer

• Centrifuge

Experimental Protocols

Preparation of Stock Solutions

• Internal Standard (IS) Stock Solution (1 mg/mL):

  • Allow the vial of 17:0-20:3 PS-d5 to equilibrate to room temperature before opening to prevent condensation.

  • Reconstitute the entire contents of the vial with a precise volume of chloroform:methanol (1:1, v/v) to achieve a final concentration of 1 mg/mL.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in a glass vial with a Teflon-lined cap at -20°C or -80°C.

• Analyte Stock Solution (1 mg/mL):

  • Prepare a 1 mg/mL stock solution of the non-deuterated PS standard (e.g., 17:0-20:3 PS) in chloroform:methanol (1:1, v/v) following the same procedure as for the internal standard.

Preparation of Working Solutions

• Internal Standard Working Solution (10 µg/mL):

  • Dilute the 1 mg/mL IS stock solution 1:100 with methanol to obtain a working solution of 10 µg/mL.

• Analyte Working Solution (100 µg/mL):

  • Dilute the 1 mg/mL analyte stock solution 1:10 with methanol to obtain a working solution of 100 µg/mL.

Preparation of Standard Curve Calibration Points

• Prepare a series of calibration standards by spiking a constant amount of the internal standard working solution into varying concentrations of the analyte working solution.

• The following table provides an example of a dilution series for an 8-point standard curve. The final volume of each standard is 1 mL. Adjust volumes and concentrations as needed based on instrument sensitivity and the expected concentration range in biological samples.

Calibration Point	Analyte Working Soln. (100 µg/mL) (µL)	Methanol (µL)	IS Working Soln. (10 µg/mL) (µL)	Final Analyte Conc. (ng/mL)	Final IS Conc. (ng/mL)
1	0	990	10	0	100
2	1	989	10	10	100
3	5	985	10	50	100
4	10	980	10	100	100
5	50	940	10	500	100
6	100	890	10	1000	100
7	250	740	10	2500	100
8	500	490	10	5000	100

• Vortex each calibration standard thoroughly.

• Transfer the standards to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are general LC-MS/MS parameters that should be optimized for your specific instrument and application.

Table 1: Example LC-MS/MS Parameters

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water:Acetonitrile (60:40) with 10 mM Ammonium Acetate
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Acetate
Gradient	Start at 30% B, increase to 100% B over 10 min, hold for 5 min, return to 30% B and equilibrate for 5 min
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0 - 4.0 kV
Gas Temperature	300 - 350°C
Gas Flow	8 - 12 L/min
Nebulizer Pressure	30 - 40 psi
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Optimize for your specific analyte and internal standard. For 17:0-20:3 PS, monitor the precursor ion and a characteristic product ion (e.g., loss of the serine head group or a fatty acid chain).

Data Presentation and Analysis

Data Acquisition and Processing

• Acquire the data for each calibration point in triplicate.

• Integrate the peak areas for the analyte and the internal standard for each chromatogram.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration point.

Standard Curve Generation

• Plot the peak area ratio (y-axis) against the corresponding analyte concentration (x-axis).

• Perform a linear regression analysis on the data points.

• The resulting equation of the line (y = mx + c) and the coefficient of determination (R²) will be used for quantification. An R² value > 0.99 is generally considered acceptable.

Table 2: Example Standard Curve Data

Analyte Conc. (ng/mL)	Mean Peak Area Ratio (n=3)
0	0.00
10	0.05
50	0.24
100	0.49
500	2.45
1000	4.92
2500	12.30
5000	24.85

Visualization of Workflows and Concepts

Caption: Experimental workflow for creating a standard curve.

Caption: Logic of quantification using an internal standard.

Conclusion

This application note provides a comprehensive protocol for the generation of a standard curve for the quantification of phosphatidylserine species using 17:0-20:3 PS-d5 as an internal standard. Adherence to this protocol will enable researchers to achieve accurate and reproducible quantification of PS in various biological matrices, which is essential for advancing research in lipidomics and drug development. The provided workflows and data presentation tables serve as a guide for implementing this method in a laboratory setting.

References

• 1. Steps Required to Interpret Lipidomics Data - MetwareBio [metwarebio.com]
• 2. cellbiolabs.com [cellbiolabs.com]

Application Note and Protocols: Targeted Quantification of Phosphatidylserine using 17:0-20:3 PS-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylserine (PS) is a crucial phospholipid component of eukaryotic cell membranes, playing a vital role in various cellular processes, most notably in cell signaling and apoptosis.[1] In healthy cells, PS is predominantly localized to the inner leaflet of the plasma membrane.[2] However, during programmed cell death (apoptosis), this asymmetry is disrupted, leading to the externalization of PS to the outer leaflet.[2][3][4][5] This event acts as a key "eat-me" signal, facilitating the recognition and clearance of apoptotic cells by phagocytes.[2][5] Given its significance in cellular health and disease, accurate quantification of specific PS species is of great interest in various research fields, including drug development and disease biomarker discovery.

This document provides a detailed application note and protocol for the targeted lipidomics analysis of phosphatidylserine, utilizing 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phospho-L-serine-d5 (17:0-20:3 PS-d5) as an internal standard. The use of a deuterated internal standard with odd-numbered fatty acid chains, such as 17:0-20:3 PS-d5, is critical for accurate quantification as it mimics the chemical behavior of endogenous PS species while being distinguishable by mass spectrometry.[6][7][8]

17:0-20:3 PS-d5: An Internal Standard for Targeted Lipidomics

17:0-20:3 PS-d5 is a synthetic, deuterated phosphatidylserine species that is not naturally abundant in most biological systems. Its unique mass makes it an ideal internal standard for correcting for sample loss during extraction and for variations in ionization efficiency during mass spectrometry analysis.

Properties of 17:0-20:3 PS-d5:

Property	Value
Synonym	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-L-serine (sodium salt)
Molecular Formula	C43H72D5NNaO10P
Formula Weight	827.08

Source: Avanti Polar Lipids[9]

Experimental Protocols

Lipid Extraction from Biological Samples (Modified Folch Method)

This protocol is suitable for a variety of sample types, including cultured cells and plasma.

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• 17:0-20:3 PS-d5 internal standard solution (in a suitable organic solvent, e.g., ethanol)

• Conical glass tubes with PTFE-lined caps

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Sample Preparation:

  • For cultured cells: Aspirate the culture medium, wash the cells with ice-cold PBS, and scrape the cells into a known volume of PBS.

  • For plasma: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PS-d5 internal standard solution to the sample. The amount should be chosen to be within the linear range of the assay.

• Solvent Addition: Add 2 volumes of chloroform and 1 volume of methanol to the sample in a glass tube. For example, for 100 µL of aqueous sample, add 200 µL of chloroform and 100 µL of methanol.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (relative to the total volume). Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Lipid Phase Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS/MS analysis (e.g., isopropanol:acetonitrile:water 2:1:1 v/v/v).

Targeted Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

LC Parameters (Example):

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM ammonium formate
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate
Gradient	30% B to 100% B over 10 minutes, hold at 100% B for 5 minutes, then re-equilibrate at 30% B for 5 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

MS/MS Parameters (Example):

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Gas Flow Rates	Optimized for the specific instrument
Analysis Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for Phosphatidylserine:

In negative ion mode, phosphatidylserine species typically lose the serine head group (87 Da). Therefore, a common MRM strategy is to monitor the transition from the precursor ion ([M-H]⁻) to the fatty acyl anions. For 17:0-20:3 PS-d5, the precursor ion and a potential product ion would be monitored.

Lipid Species	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17:0-20:3 PS-d5 (IS)	826.6	Fragment ion specific to one of the fatty acyl chains	Optimized
Endogenous PS 18:0/20:4	834.6	283.3 (Stearate) or 303.2 (Arachidonate)	Optimized
Endogenous PS 16:0/18:1	788.5	255.2 (Palmitate) or 281.2 (Oleate)	Optimized
Other endogenous PS species	[M-H]⁻	Fatty acyl anion	Optimized

Note: The exact m/z values and collision energies should be optimized for the specific instrument and endogenous PS species of interest.

Data Presentation

The use of 17:0-20:3 PS-d5 allows for the accurate quantification of endogenous phosphatidylserine species. Below are representative tables illustrating the kind of quantitative data that can be generated.

Table 1: Method Validation Parameters for PS Quantification using 17:0-20:3 PS-d5.

Parameter	Result
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Extraction Recovery	85 - 95%
Matrix Effect	< 15%

This is a representative table. Actual values will vary depending on the specific assay and matrix.

Table 2: Example Quantification of PS species in a Biological Sample.

PS Species	Concentration (µg/mL) ± SD
PS 16:0/18:1	1.25 ± 0.11
PS 18:0/18:1	0.89 ± 0.07
PS 18:0/20:4	2.14 ± 0.18
PS 18:1/18:1	0.67 ± 0.05

Mandatory Visualizations

Experimental Workflow

Caption: Targeted lipidomics workflow for PS quantification.

Phosphatidylserine Externalization in Apoptosis

Caption: Signaling pathway of PS externalization during apoptosis.

Conclusion

The use of 17:0-20:3 PS-d5 as an internal standard in targeted lipidomics assays provides a robust and reliable method for the accurate quantification of phosphatidylserine species in complex biological matrices. The detailed protocols and methodologies presented here offer a framework for researchers to implement this approach in their studies of apoptosis, cell signaling, and other biological processes where PS plays a critical role. The ability to precisely measure changes in specific PS molecular species can provide valuable insights into disease mechanisms and the effects of therapeutic interventions.

References

• 1. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 2. Frontiers | How do necrotic cells expose phosphatidylserine to attract their predators—What’s unique and what’s in common with apoptotic cells [frontiersin.org]
• 3. Oxidative signaling pathway for externalization of plasma membrane phosphatidylserine during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Phosphatidylserine externalization by apoptotic cells is dispensable for specific recognition leading to innate apoptotic immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A single run LC-MS/MS method for phospholipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 9. avantiresearch.com [avantiresearch.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Splitting in Chromatography for 17:0-20:3 PS-d5

This technical support center provides guidance to researchers, scientists, and drug development professionals encountering peak splitting issues specifically with the deuterated phospholipid standard 17:0-20:3 PS-d5 in chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-20:3 PS-d5?

A1: 17:0-20:3 PS-d5 is a deuterated synthetic phosphatidylserine (PS). It contains a heptadecanoyl chain (17:0) at the sn-1 position and an eicosatrienoyl chain (20:3) at the sn-2 position of the glycerol backbone. The 'd5' indicates that five hydrogen atoms in the molecule have been replaced with deuterium. This isotopic labeling makes it a useful internal standard in mass spectrometry-based lipidomics for the quantification of endogenous PS species.[1][2]

Q2: What is peak splitting in chromatography and why is it a problem?

A2: Peak splitting is a phenomenon where a single compound appears as two or more closely eluting peaks in a chromatogram.[3][4] This is problematic because it complicates peak integration and can lead to inaccurate quantification of the analyte.[5] It can also indicate underlying issues with the analytical method or the HPLC/LC-MS system.

Q3: I am observing peak splitting specifically for my 17:0-20:3 PS-d5 internal standard, but not for other analytes. What could be the cause?

A3: When peak splitting is observed for a specific compound, it often points to an issue related to the molecule's specific chemical properties or its interaction with the chromatographic system.[6] For a deuterated standard like 17:0-20:3 PS-d5, potential causes include:

• Isotopic Effects: While generally minimal in liquid chromatography, slight differences in retention time between the deuterated standard and any residual non-deuterated counterpart can sometimes lead to peak broadening or splitting, especially under high-resolution conditions.

• On-column Degradation or Isomerization: Phospholipids can be susceptible to degradation or isomerization under certain mobile phase conditions (e.g., extreme pH).

• Secondary Interactions with the Stationary Phase: The unique structure of this phospholipid may lead to secondary interactions with the column material, causing peak distortion.

• Sample Solvent Effects: If the solvent used to dissolve the 17:0-20:3 PS-d5 is significantly stronger or weaker than the initial mobile phase, it can cause peak distortion, including splitting.[5][7]

Troubleshooting Guide

If you are experiencing peak splitting with 17:0-20:3 PS-d5, follow these troubleshooting steps systematically.

Step 1: System and Column Evaluation

A logical first step is to ensure the issue is not with the chromatography system itself.

Potential Cause	Troubleshooting Action	Expected Outcome
Column Contamination or Void	1. Flush the column with a strong solvent.2. If the problem persists, reverse-flush the column (if permissible by the manufacturer).3. As a last resort, try a new column of the same type.	A clean, well-packed column should provide sharp, symmetrical peaks.
Blocked Frit or Tubing	1. Check for unusually high backpressure.2. Disconnect the column and flush the system to waste to see if the pressure returns to normal.3. Inspect and clean or replace any suspected blocked frits or tubing.[3]	A clear flow path will result in normal operating pressures and improved peak shape.
Extra-column Volume	1. Minimize the length and internal diameter of all tubing between the injector and the detector.2. Ensure all fittings are properly made to avoid dead volume.[4]	Reduced extra-column volume minimizes peak broadening and potential for splitting.

Step 2: Method and Mobile Phase Optimization

If the system is not the cause, the issue may lie within the analytical method.

Potential Cause	Troubleshooting Action	Expected Outcome
Incompatible Sample Solvent	1. Dissolve the 17:0-20:3 PS-d5 standard in the initial mobile phase.2. If solubility is an issue, use the weakest possible solvent that can fully dissolve the standard.[5][7]	Matching the sample solvent to the mobile phase will prevent peak distortion caused by solvent mismatch.
Mobile Phase pH	1. Ensure the mobile phase pH is appropriate for phosphatidylserine, which has a primary amine and a phosphate group. A stable pH is crucial.2. Consider buffering the mobile phase.	A stable and appropriate pH will ensure a consistent ionization state of the molecule and prevent on-column issues.
Gradient Profile	1. If using a gradient, try a shallower gradient to see if the split peaks resolve into a single peak or two distinct peaks (indicating an impurity).	A modified gradient can improve the separation and focusing of the analyte band on the column.

Step 3: Analyte-Specific Considerations

If the above steps do not resolve the issue, consider factors specific to the 17:0-20:3 PS-d5 standard.

Potential Cause	Troubleshooting Action	Expected Outcome
Standard Purity and Integrity	1. Inject a fresh, newly prepared solution of the standard.2. If possible, obtain a new vial of the standard to rule out degradation of the current stock.	A fresh, high-purity standard should ideally produce a single, sharp peak.
Isotopic Purity	1. While less common, significant amounts of the non-deuterated analog could be present. This would appear as a closely eluting peak. This is an inherent property of the standard.	If isotopic impurity is the cause, method optimization may be required to co-elute or fully separate the two species.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak splitting of 17:0-20:3 PS-d5.

Caption: Troubleshooting workflow for 17:0-20:3 PS-d5 peak splitting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 4. uhplcs.com [uhplcs.com]
• 5. researchgate.net [researchgate.net]
• 6. bio-works.com [bio-works.com]
• 7. support.waters.com [support.waters.com]

Technical Support Center: Matrix Effects on 17:0-20:3 PS-d5 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the quantification of 17:0-20:3 phosphatidylserine (PS) using a deuterated internal standard (17:0-20:3 PS-d5).

Troubleshooting Guides & FAQs

This section addresses common issues and questions related to matrix effects in the LC-MS/MS analysis of 17:0-20:3 PS-d5.

FAQs

Q1: What are matrix effects and how do they impact the quantification of 17:0-20:3 PS?

A1: The "matrix" consists of all components within a biological sample apart from the analyte of interest (17:0-20:3 PS) and the internal standard (17:0-20:3 PS-d5). These additional components, such as proteins, salts, and other lipids, can interfere with the ionization of the target analyte and its internal standard in the mass spectrometer's ion source.[1] This interference, known as the matrix effect, can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[2] Both suppression and enhancement can compromise the accuracy, precision, and reproducibility of the quantification of 17:0-20:3 PS.[3][4]

Q2: My 17:0-20:3 PS-d5 internal standard is supposed to correct for matrix effects. Why am I still seeing inaccurate results?

A2: While deuterated internal standards like 17:0-20:3 PS-d5 are designed to co-elute with the analyte and experience similar matrix effects, this correction is not always perfect.[5][6] Severe matrix effects can still lead to inaccurate quantification. If the matrix effect is not uniform across the chromatographic peak, or if the internal standard and analyte respond differently to high concentrations of interfering compounds, the correction may be incomplete.[6] Furthermore, the concentration of the internal standard itself can influence the degree of ion suppression.[6]

Q3: What are the primary sources of matrix effects in biological samples for PS analysis?

A3: In biological matrices like plasma and serum, phospholipids are a major contributor to matrix effects, especially when using electrospray ionization (ESI).[3][7] Other endogenous molecules like salts, proteins, and other lipid classes can also contribute to ion suppression or enhancement.[3]

Q4: How can I determine if my analysis of 17:0-20:3 PS is being affected by matrix effects?

A4: A common method to assess matrix effects is the post-extraction spike experiment.[2][8] This involves comparing the signal of the analyte in a clean solvent to the signal of the analyte spiked into an extracted blank matrix sample. A significant difference between these signals indicates the presence of matrix effects.[2] Another qualitative technique is post-column infusion, which helps to identify regions of ion suppression or enhancement throughout the chromatographic run.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low signal intensity for both 17:0-20:3 PS and 17:0-20:3 PS-d5 in biological samples compared to standards.	Ion suppression due to matrix effects.	1. Improve Sample Cleanup: Employ more rigorous sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering matrix components.[9] 2. Optimize Chromatography: Adjust the LC gradient or use a different column to better separate the analyte from co-eluting interferences.[9] 3. Dilute the Sample: Diluting the sample can reduce the concentration of interfering components, but ensure the analyte concentration remains above the limit of quantification.[2][10]
Poor reproducibility of 17:0-20:3 PS quantification across different samples.	Variable matrix effects between samples.	1. Implement a Robust Internal Standard Strategy: Ensure consistent addition of 17:0-20:3 PS-d5 to all samples and standards. 2. Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix extract that is similar to the study samples to compensate for consistent matrix effects.[4]
Non-linear calibration curve for 17:0-20:3 PS in the presence of matrix.	Matrix effects are concentration-dependent.	1. Assess Matrix Effects Across the Calibration Range: Perform the post-extraction spike experiment at low, medium, and high concentrations. 2. Use a Different Calibration Model: A quadratic or weighted linear regression might provide a better fit.
Unexpected peaks or interferences in the chromatogram.	Co-eluting matrix components or isobaric interferences.	1. Enhance Chromatographic Resolution: A longer column or a shallower gradient may resolve the interfering peaks. 2. Optimize MS/MS Parameters: Ensure the selected precursor and product ions are specific to 17:0-20:3 PS and its d5-labeled internal standard.

Experimental Protocols

Below are detailed methodologies for key experiments related to the assessment and mitigation of matrix effects in 17:0-20:3 PS-d5 quantification.

Protocol 1: Quantification of Matrix Effects using Post-Extraction Spike

Objective: To quantitatively determine the extent of ion suppression or enhancement for 17:0-20:3 PS.

Materials:

• 17:0-20:3 PS analytical standard

• 17:0-20:3 PS-d5 internal standard

• Blank biological matrix (e.g., plasma from a drug-naive subject)

• LC-MS/MS system

• Solvents for extraction and reconstitution

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of 17:0-20:3 PS at a known concentration in the final reconstitution solvent.

  • Set B (Blank Matrix Extract): Extract a sample of the blank biological matrix using your established sample preparation protocol.

  • Set C (Post-Spiked Matrix): Spike the 17:0-20:3 PS analytical standard into the extracted blank matrix from Set B to achieve the same final concentration as in Set A.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation: Calculate the matrix effect (ME) using the following formula: ME (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

Objective: To remove interfering matrix components prior to LC-MS/MS analysis.

Materials:

• SPE cartridges (e.g., reversed-phase polymer-based)

• Sample extract

• Conditioning, equilibration, wash, and elution solvents

Procedure:

• Conditioning: Condition the SPE cartridge with an appropriate solvent (e.g., methanol) to activate the sorbent.

• Equilibration: Equilibrate the cartridge with a solvent similar to the sample loading solvent (e.g., water or a weak buffer).

• Loading: Load the sample extract onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove polar interferences while retaining the analyte and internal standard.

• Elution: Elute the 17:0-20:3 PS and 17:0-20:3 PS-d5 from the cartridge using a strong organic solvent.

• Dry-down and Reconstitution: Evaporate the elution solvent and reconstitute the sample in a solvent compatible with your LC-MS/MS system.

Quantitative Data Summary

The following tables illustrate hypothetical data from a matrix effect experiment for 17:0-20:3 PS.

Table 1: Matrix Effect Assessment Data

Sample Set	Description	Mean Peak Area of 17:0-20:3 PS (n=3)
A	Neat Solution	1,500,000
C	Post-Spiked Matrix	975,000

Matrix Effect Calculation:

• ME (%) = (975,000 / 1,500,000) * 100 = 65%

Table 2: Efficacy of Different Sample Preparation Methods on Matrix Effect

Sample Preparation Method	Mean Peak Area in Post-Spiked Matrix	Matrix Effect (%)
Protein Precipitation	850,000	56.7%
Liquid-Liquid Extraction (LLE)	1,200,000	80.0%
Solid-Phase Extraction (SPE)	1,425,000	95.0%

This data is for illustrative purposes only and demonstrates how different sample cleanup techniques can mitigate matrix effects.

Visualizations

The following diagrams illustrate key workflows and concepts related to the analysis of 17:0-20:3 PS-d5.

Caption: Experimental workflow for 17:0-20:3 PS quantification.

Caption: Workflow for assessing matrix effects via post-extraction spike.

Caption: Strategies for mitigating matrix effects in LC-MS analysis.

References

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. gmi-inc.com [gmi-inc.com]
• 5. benchchem.com [benchchem.com]
• 6. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: 17:0-20:3 PS-d5 Stability and Storage

This technical support center provides guidance on the stability and storage of 17:0-20:3 PS-d5 (1-heptadecanoyl-2-(11Z,14Z-eicosadienoyl)-sn-glycero-3-phospho-L-serine-d5), a deuterated internal standard crucial for lipidomics research. Here, you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 17:0-20:3 PS-d5?

A1: To ensure long-term stability, 17:0-20:3 PS-d5 should be stored at -20°C . It is critical to handle the compound in a manner that minimizes degradation.

Q2: How should I handle the product upon receipt?

A2: 17:0-20:3 PS-d5, being an unsaturated lipid, is susceptible to oxidation and hydrolysis. If received as a powder, it is highly recommended to promptly dissolve it in a suitable organic solvent. Storing unsaturated lipids as a dry powder is not advised as they are hygroscopic and can quickly absorb moisture, leading to degradation.

Q3: What is the recommended solvent for dissolving 17:0-20:3 PS-d5?

A3: A common solvent system for phospholipids is a mixture of chloroform and methanol. The choice of solvent may depend on your specific experimental workflow. Ensure the solvent is of high purity (e.g., LC-MS grade) to avoid introducing contaminants.

Q4: What is the shelf-life of 17:0-20:3 PS-d5?

A4: While some suppliers indicate a stability of at least 3 months when stored correctly at -20°C, the actual stability can be influenced by various factors including the solvent, exposure to oxygen and light, and the number of freeze-thaw cycles. For critical quantitative studies, it is advisable to perform periodic stability checks.

Q5: What are the primary degradation pathways for 17:0-20:3 PS-d5?

A5: The two main degradation pathways for polyunsaturated phospholipids like 17:0-20:3 PS-d5 are:

• Oxidation: The double bonds in the 20:3 (eicosatrienoyl) fatty acid chain are susceptible to oxidation, leading to the formation of various oxidized lipid species, such as hydroperoxides.

• Hydrolysis: The ester bonds linking the fatty acids to the glycerol backbone can be hydrolyzed, resulting in the formation of lysophosphatidylserine (Lyso-PS) and free fatty acids.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in mass spectrometry analysis.	Contamination or degradation of the standard.	1. Prepare a fresh stock solution from a new vial. 2. Analyze the fresh stock to see if the unexpected peaks persist. 3. If the issue is resolved, discard the old stock. If not, consider contamination in your analytical system.
Loss of signal intensity over time.	Degradation of the standard due to improper storage or handling.	1. Review your storage and handling procedures. Ensure the standard is stored at -20°C under an inert atmosphere. 2. Minimize the number of freeze-thaw cycles. 3. Perform a stability check using the protocol provided below.
Inconsistent quantification results.	Inaccurate concentration of the stock solution due to solvent evaporation or degradation.	1. Prepare a fresh stock solution. 2. If possible, verify the concentration of the new stock solution. 3. Always use tightly sealed vials to minimize solvent evaporation.

Experimental Protocols

Protocol for Preparation of 17:0-20:3 PS-d5 Stock Solution

Objective: To prepare a stable stock solution of 17:0-20:3 PS-d5 for use as an internal standard.

Materials:

• 17:0-20:3 PS-d5

• High-purity chloroform

• High-purity methanol

• Glass vial with a Teflon-lined cap

• Argon or nitrogen gas

• Calibrated microsyringe

Procedure:

• Allow the vial containing 17:0-20:3 PS-d5 to warm to room temperature before opening to prevent condensation.

• Carefully dissolve the entire contents of the vial in a known volume of a chloroform:methanol (e.g., 2:1, v/v) mixture to achieve a desired stock concentration.

• Flush the headspace of the vial with argon or nitrogen gas to displace oxygen.

• Seal the vial tightly with the Teflon-lined cap.

• Store the stock solution at -20°C in the dark.

Protocol for Stability Assessment of 17:0-20:3 PS-d5 Solution

Objective: To monitor the stability of the 17:0-20:3 PS-d5 stock solution over time using HPLC-MS.

Methodology:

• Time Points: Designate specific time points for analysis (e.g., Day 0, Week 1, Week 4, Week 8, Week 12).

• Sample Preparation: At each time point, prepare a quality control (QC) sample by spiking a known amount of the 17:0-20:3 PS-d5 stock solution into a relevant matrix (e.g., plasma, cell lysate, or a simple solvent).

• Lipid Extraction: If using a biological matrix, perform a lipid extraction using a standard protocol such as the Folch or Bligh-Dyer method.

• HPLC-MS Analysis: Analyze the extracted lipids using a validated reversed-phase HPLC-MS method.

  • Column: A C18 or similar reversed-phase column suitable for lipid analysis.

  • Mobile Phase: A gradient of solvents such as water, acetonitrile, and isopropanol with additives like formic acid or ammonium formate to improve ionization.

  • Mass Spectrometry: Use a mass spectrometer capable of targeted analysis, such as a triple quadrupole instrument operating in Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transition for 17:0-20:3 PS-d5.

• Data Analysis:

  • At each time point, calculate the peak area of the 17:0-20:3 PS-d5.

  • Compare the peak area at each subsequent time point to the peak area at Day 0. A significant decrease in peak area indicates degradation.

  • Monitor for the appearance of potential degradation products, such as Lyso-PS-d5 or oxidized forms of the parent molecule.

Visualizations

Technical Support Center: Isotopic Overlap with 17:0-20:3 PS-d5

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering isotopic overlap issues when using 17:0-20:3 phosphatidylserine-d5 (PS-d5) as an internal standard in mass spectrometry-based analyses.

Troubleshooting Guide

Q1: What is isotopic overlap and why is it a problem for 17:0-20:3 PS-d5 quantification?

Isotopic overlap occurs when the isotopic distribution of a naturally occurring (endogenous) lipid interferes with the signal of its corresponding stable isotope-labeled internal standard, or vice versa.[1] Molecules are composed of atoms that have naturally occurring heavier isotopes (e.g., ¹³C, ²H, ¹⁵N).[2][3] For a complex lipid like 17:0-20:3 PS, which contains a large number of carbon atoms, the probability of it containing several ¹³C atoms is significant.[2]

The issue with 17:0-20:3 PS-d5 arises when the M+5 isotopologue of the endogenous 17:0-20:3 PS has a mass-to-charge ratio (m/z) that is identical or nearly identical to the monoisotopic peak of the 17:0-20:3 PS-d5 internal standard. This interference can artificially inflate the signal of the internal standard, leading to an underestimation of the endogenous analyte's concentration.[1]

Q2: How can I detect if isotopic overlap is affecting my results?

There are several indicators of isotopic overlap:

• Distorted Peak Shapes: In high-resolution mass spectrometry, partially resolved isobaric peaks can lead to distortions in peak shape, intensity, and mass accuracy.[4]

• Inaccurate Quantification at High Analyte Concentrations: The interference is most pronounced when the concentration of the endogenous analyte is very high relative to the internal standard. This can lead to non-linear calibration curves.[1]

• Analysis of Standard-Only Solution: Inject a solution containing only the 17:0-20:3 PS-d5 standard. Then, analyze a high-concentration solution of the unlabeled (endogenous) 17:0-20:3 PS standard. If you observe a signal in the unlabeled sample at the m/z of your d5-standard, isotopic overlap is occurring.

Q3: What are the primary causes of isotopic overlap with d5-labeled standards?

• Natural Isotopic Abundance: The primary cause is the natural abundance of stable isotopes, particularly ¹³C, in the endogenous analyte.[2][5] A lipid with many carbon atoms will have a naturally occurring isotopic distribution that extends to higher masses.

• Insufficient Mass Difference: A mass difference of 5 amu (from d5 labeling) may not be sufficient to completely separate the isotopic cluster of a high-mass analyte like PS from the monoisotopic peak of the standard, especially on lower-resolution instruments.[1] A mass shift of at least 3 amu is typically recommended to prevent crosstalk.[6]

• Low Isotopic Purity of the Standard: The deuterated standard itself may contain a small percentage of unlabeled or partially labeled molecules, which can contribute to the analyte's signal.[7] It is important to review the Certificate of Analysis (CoA) for the stated isotopic purity.[7]

Q4: What are the immediate steps to troubleshoot this issue?

• Assess Isotopic Purity: Analyze a high-concentration solution of your 17:0-20:3 PS-d5 standard alone to check for the presence of any signal at the mass transition of the unlabeled analyte.[7]

• Employ High-Resolution Mass Spectrometry: If available, use a high-resolution mass spectrometer (like an Orbitrap or FT-ICR) to resolve the isobaric interference.[8][9] These instruments can often separate ions with very small mass differences.[10][11]

• Apply a Correction Algorithm: If high resolution is insufficient or unavailable, the most direct approach is to mathematically correct for the overlap. This involves calculating the theoretical contribution of the endogenous analyte's isotopic distribution to the internal standard's signal and subtracting it.[12][13]

Experimental Protocols

Protocol 1: High-Resolution Mass Spectrometry for Resolving Isobaric Interferences

This protocol outlines the use of a high-resolution mass analyzer to separate the endogenous 17:0-20:3 PS from the 17:0-20:3 PS-d5 internal standard.

Objective: To achieve baseline or near-baseline separation of isobaric ions from the endogenous analyte and the d5-labeled internal standard.

Methodology:

• Instrument Setup:

  • Utilize a high-resolution mass spectrometer such as an Orbitrap, FT-ICR, or Q-TOF.

  • Set the mass resolving power to a minimum of 70,000, with higher values (≥140,000) being preferable. The required resolution will depend on the specific mass difference between the interfering isotopologue and the standard.

• Data Acquisition:

  • Acquire data in full scan mode to observe the complete isotopic profiles of both the analyte and the internal standard.

  • Ensure the mass accuracy of the instrument is well-calibrated to confidently assign peaks.

• Data Analysis:

  • Extract ion chromatograms for the calculated exact masses of the interfering endogenous isotopologue (e.g., the M+5 peak) and the monoisotopic peak of the 17:0-20:3 PS-d5 standard.

  • If the peaks are sufficiently resolved, integrate the peak area of the monoisotopic d5-standard for quantification without the need for mathematical correction.[4]

  • If peaks are only partially resolved, quantification may be more accurate by using the M+1 isotopic peak of the standard, as it is less likely to be affected by overlap.[4]

Protocol 2: Mathematical Correction for Isotopic Overlap

Objective: To calculate and subtract the contribution of the natural isotopic abundance of the endogenous analyte from the signal of the d5-labeled internal standard.

Methodology:

• Determine Theoretical Isotopic Distribution:

  • Use a chemical formula calculator or a tool like the LIPID MAPS Isotopic Distribution Tool to determine the precise molecular formula of your analyte (17:0-20:3 PS).[14][15]

  • Calculate the theoretical relative abundance of the isotopologues (M+1, M+2, M+3, M+4, M+5, etc.) based on the natural abundance of all constituent elements (C, H, N, O, P, S). Software packages like IsoCor or BRAIN can perform these calculations.[3][16]

• Measure Signal Intensities:

  • From your experimental data, measure the signal intensity (peak area or height) of the monoisotopic peak of the endogenous analyte (IAnalyte_M).

  • Measure the signal intensity of the internal standard at the m/z where overlap occurs (IIS_Measured).

• Apply Correction Formula:

  • The true intensity of the internal standard (IIS_Corrected) can be calculated using the following formula: I_IS_Corrected = I_IS_Measured - (I_Analyte_M * R_M+5)

  • Where R_M+5 is the calculated theoretical abundance ratio of the M+5 isotopologue relative to the monoisotopic (M) peak of the endogenous analyte.

• Quantification:

  • Use the corrected internal standard intensity (IIS_Corrected) for all subsequent quantification calculations to obtain an accurate concentration of the endogenous analyte.

Mandatory Visualizations

Caption: Workflow for identifying and correcting isotopic overlap.

References

• 1. Understanding isotopes, isomers, and isobars in mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lipidomicstandards.org [lipidomicstandards.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Resolving isobaric interferences in direct infusion tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. research-collection.ethz.ch [research-collection.ethz.ch]
• 11. goldschmidtabstracts.info [goldschmidtabstracts.info]
• 12. en-trust.at [en-trust.at]
• 13. researchgate.net [researchgate.net]
• 14. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
• 15. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Analysis of 17:0-20:3 PS-d5

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with the internal standard 17:0-20:3 Phosphatidylserine-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-L-serine). The following sections address common issues related to interfering contaminants encountered during mass spectrometry-based lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected mass-to-charge ratio (m/z) for 17:0-20:3 PS-d5?

A1: 17:0-20:3 PS-d5 is an acidic phospholipid and is typically analyzed in negative ion mode electrospray ionization (ESI) mass spectrometry. The expected monoisotopic mass for the deprotonated molecule [M-H]⁻ is approximately 803.56 m/z . The exact mass of the sodium salt form is 826.55.[1] In positive ion mode, you might observe adducts such as [M+H]⁺ at approximately 805.57 m/z or [M+Na]⁺ at approximately 827.55 m/z.[2][3] However, negative mode is preferred for phosphatidylserine analysis.[4]

Q2: I am seeing a high background signal or unexpected peaks in my chromatogram. What are the likely sources of contamination?

A2: High background and extraneous peaks are common issues in mass spectrometry and often stem from environmental and process-related contaminants. The most common sources include:

• Plasticizers (Phthalates): These can leach from plastic labware such as microcentrifuge tubes, pipette tips, and solvent bottle caps.[5][6][7] Diisooctyl phthalate is a common example.[8]

• Polysiloxanes: These are ubiquitous in the lab environment, originating from silicone-based lubricants in vacuum pumps, septa, and personal care products like hand creams and deodorants.[9][10][11][12] They often appear as a series of peaks separated by 74 Da (the mass of a dimethylsiloxane unit).

• Polyethylene Glycol (PEG): PEG is found in many detergents and can be a persistent contaminant from glassware that has not been properly rinsed.[11] It appears as a series of peaks separated by 44 Da.

• Solvents and Reagents: Impurities can be present in solvents like methanol, acetonitrile, and water. Always use high-purity, LC-MS grade solvents.[11]

• Laboratory Air: Airborne particles and volatile organic compounds from sources like air conditioning filters can contaminate samples, solvents, and instrument components.[8][11]

Q3: An unexpected peak is appearing close to the m/z of my 17:0-20:3 PS-d5 standard. How can I identify it?

A3: Identifying an interfering peak requires a systematic approach. First, check if the m/z of the unknown peak corresponds to a common contaminant or an adduct of your target molecule. The table below lists common contaminants and their characteristic m/z values. If the mass does not match a common contaminant, consider the possibility of an unexpected adduct of 17:0-20:3 PS-d5 (e.g., [M+Cl]⁻, [M+CH₃COO]⁻) or an in-source fragment.[13] Tandem mass spectrometry (MS/MS) can be used to fragment the interfering ion and help elucidate its structure.

Troubleshooting Guides

Issue 1: High Background Noise and Ghost Peaks

This issue is often caused by polysiloxane or phthalate contamination.

Troubleshooting Steps:

• Isolate the Source: Systematically check components of your LC-MS system.

  • Direct Infusion: Infuse your mobile phase directly into the mass spectrometer, bypassing the LC column and autosampler. If contamination is present, the source is likely the solvent, tubing, or the MS source itself.

  • LC System: If direct infusion is clean, run a blank gradient (without injection) through the LC system. If peaks appear, the contamination originates from the mobile phase, solvent lines, or the LC column.

  • Autosampler: If the blank gradient is clean, inject a blank solvent (e.g., isopropanol). The appearance of contaminant peaks points to the autosampler, syringe, vial, or cap.[11]

• Clean the System:

  • Flush the entire LC system with a series of high-purity solvents, such as isopropanol, methanol, and acetonitrile.

  • Clean the mass spectrometer's ion source according to the manufacturer's protocol. Phthalates can sometimes accumulate in the heated ESI source.[8]

  • Replace solvent filters and any contaminated tubing.

• Prevent Recurrence:

  • Use glass containers for solvents instead of plastic.[11]

  • Cover solvent reservoirs with foil instead of plastic film.[11]

  • Ensure all glassware is thoroughly rinsed with high-purity solvent and not washed with detergents.[11]

  • Use phthalate-free and siloxane-free lab consumables where possible.

Issue 2: Poor Peak Shape for 17:0-20:3 PS-d5

Acidic phospholipids like phosphatidylserine can exhibit poor peak shape (e.g., broad or tailing peaks) on reverse-phase columns.[4][14]

Troubleshooting Steps:

• Mobile Phase Modification: The interaction of the phosphate group with the stationary phase or metal components can cause peak tailing.

  • Add a small amount of a weak acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress the ionization of the phosphate group.

  • Alternatively, using a slightly basic mobile phase with an additive like ammonium hydroxide can improve peak shape by ensuring the phospholipid is fully deprotonated.

• Column Choice: Select a column specifically designed for lipid analysis or one with low metal content to minimize secondary interactions.

• System Passivation: If metal leaching from the LC system is suspected, passivating the system with an acid wash may help.[11]

Quantitative Data Summary

The following table summarizes the m/z values for the target analyte and common interfering contaminants. This can be used as a quick reference to identify potential sources of interference.

Compound/Ion	Ion Type	Exact Mass (m/z)	Common Source(s)
17:0-20:3 PS-d5	[M-H]⁻	~803.56	Target Analyte / Internal Standard
17:0-20:3 PS-d5	[M+Cl]⁻	~839.53	Adduct from chlorinated solvents
17:0-20:3 PS-d5	[M+CH₃COO]⁻	~863.58	Adduct from acetate-buffered mobile phases
Diisooctyl phthalate	[M+H]⁺	391.28	Plasticizer from labware[8]
Polysiloxane (cyclic D5)	[M+H]⁺	371.08	Silicone lubricants, septa, personal care products[12]
Polysiloxane (cyclic D6)	[M+H]⁺	445.10	Silicone lubricants, septa, personal care products[12]
PEG (n=18)	[M+NH₄]⁺	812.50	Detergents, column manufacturing[11]
Palmitic acid	[M-H]⁻	255.23	Endogenous biological contaminant
Stearic acid	[M-H]⁻	283.26	Endogenous biological contaminant

Note: The m/z values for contaminants are for common representative structures and adducts. Polysiloxanes and PEG will appear as series of repeating units.

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum (Bligh-Dyer Method)

This protocol is a standard method for extracting total lipids from biological fluids while minimizing contamination.

Materials:

• LC-MS grade chloroform, methanol, and water

• Glass centrifuge tubes with PTFE-lined caps

• Glass Pasteur pipettes

• Nitrogen gas evaporator

• Vortex mixer and centrifuge

Procedure:

• To a 15 mL glass centrifuge tube, add 100 µL of plasma/serum.

• Spike the sample with the required amount of 17:0-20:3 PS-d5 internal standard.

• Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture. Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Add 125 µL of chloroform. Vortex for 30 seconds.

• Add 125 µL of water to induce phase separation. Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer (methanol/water), a protein disk in the middle, and a lower organic layer (chloroform) containing the lipids.

• Carefully collect the lower organic layer using a glass Pasteur pipette, taking care not to disturb the protein disk, and transfer it to a new clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 9:1 methanol:chloroform or isopropanol).

Reference: This protocol is a modification of the Bligh and Dyer method, a widely used technique in lipidomics.[15][16]

Visualizations

Caption: Troubleshooting workflow to isolate contamination sources.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. jnnp.bmj.com [jnnp.bmj.com]
• 3. Item - Toward Machine Learning Electrospray Ionization Sensitivity Prediction for Semiquantitative Lipidomics in Stem Cells - American Chemical Society - Figshare [acs.figshare.com]
• 4. Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics | Springer Nature Experiments [experiments.springernature.com]
• 5. Using ambient mass spectrometry to explore the origins of phthalate contamination in a mass spectrometry laboratory. (2020) | Hung Su | 13 Citations [scispace.com]
• 6. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the Effects of Labware Contamination on Mass Spectrometry-Based Human Serum Lipidome Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromforum.org [chromforum.org]
• 9. researchgate.net [researchgate.net]
• 10. proceedings.cmbes.ca [proceedings.cmbes.ca]
• 11. massspec.unm.edu [massspec.unm.edu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. acdlabs.com [acdlabs.com]
• 14. researchgate.net [researchgate.net]
• 15. biocompare.com [biocompare.com]
• 16. Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring 17:0-20:3 PS-d5 Degradation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 17:0-20:3 PS-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phospho-L-serine-d5). Proper handling and monitoring of this deuterated lipid standard are crucial for accurate and reproducible experimental results.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage, handling, and analysis of 17:0-20:3 PS-d5.

Issue	Potential Cause(s)	Recommended Action(s)
Low Signal Intensity of 17:0-20:3 PS-d5	- Degradation: The standard may have degraded due to improper storage (e.g., exposure to light, oxygen, or elevated temperatures) or multiple freeze-thaw cycles. - Poor Ionization: Suboptimal mass spectrometry source conditions. - Incorrect Solvent: The lipid may not be fully solubilized.	- Verify Storage: Ensure the standard is stored at -20°C or lower in a tightly sealed glass vial, protected from light. Aliquot the standard to minimize freeze-thaw cycles. - Optimize MS Parameters: Adjust source parameters (e.g., spray voltage, gas flows, temperature) to enhance ionization of phosphatidylserine. - Check Solvent Compatibility: Ensure the solvent used for dilution is appropriate for phosphatidylserines (e.g., chloroform, methanol, or ethanol).
Presence of Unexpected Peaks in Mass Spectrum	- Contamination: Impurities from solvents, glassware, or plasticware. - Degradation Products: The unexpected peaks may correspond to hydrolysis, oxidation, or decarboxylation products of 17:0-20:3 PS-d5.	- Use High-Purity Reagents: Employ high-purity solvents and clean glassware. Avoid plastic containers for storing organic solutions of lipids. - Analyze for Degradants: Refer to the "Potential Degradation Products" section below to identify possible degradation products based on their m/z values.
Inconsistent Quantification Results	- Incomplete Solubilization: The standard may not be fully dissolved, leading to inaccurate concentrations. - Adsorption to Surfaces: Lipids can adsorb to glass or plastic surfaces, especially at low concentrations. - Matrix Effects: Components in the sample matrix can suppress or enhance the ionization of the standard.	- Ensure Complete Dissolution: Gently vortex or sonicate the standard solution to ensure it is fully dissolved before use. - Use Silanized Glassware: To minimize adsorption, use silanized glass vials and inserts. - Matrix-Matched Standards: Whenever possible, prepare calibration standards in a matrix that closely matches the experimental samples.
Shift in Retention Time	- Column Degradation: The liquid chromatography column may be degrading. - Mobile Phase Inconsistency: Variations in the mobile phase composition. - Sample Matrix Effects: The sample matrix may be affecting the chromatography.	- Column Maintenance: Use a guard column and follow the manufacturer's instructions for column washing and storage. - Prepare Fresh Mobile Phase: Prepare mobile phases fresh daily and ensure accurate composition. - Sample Cleanup: Incorporate a sample cleanup step (e.g., solid-phase extraction) to remove interfering matrix components.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 17:0-20:3 PS-d5?

A1: The three main degradation pathways for 17:0-20:3 PS-d5 are:

• Hydrolysis: Cleavage of the fatty acyl chains by phospholipases (or chemical hydrolysis) to produce lysophosphatidylserine-d5 (lyso-PS-d5) and free fatty acids.

• Oxidation: The eicosatrienoyl chain (20:3) is susceptible to oxidation, leading to the formation of hydroperoxides and other secondary oxidation products.

• Decarboxylation: The serine headgroup can be decarboxylated to form 17:0-20:3 PE-d5 (phosphatidylethanolamine-d5).

Q2: How should I store 17:0-20:3 PS-d5 to minimize degradation?

A2: For optimal stability, 17:0-20:3 PS-d5 should be stored at -20°C or below in a glass vial with a Teflon-lined cap. It is recommended to aliquot the standard into smaller, single-use volumes to avoid repeated freeze-thaw cycles. The product should be protected from light and oxygen. If the standard is in a powdered form, it should be dissolved in an appropriate organic solvent (e.g., chloroform or ethanol) for storage.

Q3: What are the expected degradation products of 17:0-20:3 PS-d5 that I should monitor?

A3: You should monitor for the appearance of peaks corresponding to the following potential degradation products. The exact mass and corresponding m/z values for the [M-H]⁻ ion are provided in the table below.

Table 1: Potential Degradation Products of 17:0-20:3 PS-d5

Degradation Product	Chemical Formula (for the non-deuterated fatty acyl/headgroup portion)	Exact Mass (Da)	[M-H]⁻ m/z
Parent Compound
17:0-20:3 PS-d5	C₄₃H₇₃D₅NO₁₀P	826.58	825.57
Hydrolysis Products
1-heptadecanoyl-lyso-PS-d5 (17:0 lyso-PS-d5)	C₂₃H₄₁D₅NO₈P	542.32	541.31
2-eicosatrienoyl-lyso-PS-d5 (20:3 lyso-PS-d5)	C₂₆H₄₁D₅NO₈P	582.35	581.34
Heptadecanoic acid (17:0)	C₁₇H₃₄O₂	270.25	269.24
Eicosatrienoic acid (20:3)	C₂₀H₃₂O₂	304.24	303.23
Decarboxylation Product
17:0-20:3 PE-d5	C₄₂H₇₃D₅NO₈P	782.59	781.58
Oxidation Products (Examples)
17:0-20:3 PS-d5 + O (hydroperoxide)	C₄₃H₇₃D₅NO₁₁P	842.57	841.56
17:0-20:3 PS-d5 + O₂ (dihydroperoxide)	C₄₃H₇₃D₅NO₁₂P	858.57	857.56

Note: The m/z values are for the monoisotopic mass and are calculated for the deprotonated molecule [M-H]⁻, which is a common adduct in negative ion mode mass spectrometry for phospholipids.

Q4: Can the deuterated glycerol backbone of 17:0-20:3 PS-d5 degrade?

A4: The deuterium atoms on the glycerol backbone are generally stable under typical experimental conditions. The primary sites of degradation are the ester linkages (hydrolysis), the polyunsaturated fatty acyl chain (oxidation), and the serine headgroup (decarboxylation).

Experimental Protocols

Protocol for Monitoring 17:0-20:3 PS-d5 Degradation by LC-MS

This protocol provides a general framework for the analysis of 17:0-20:3 PS-d5 and its potential degradation products using liquid chromatography-mass spectrometry (LC-MS).

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of 17:0-20:3 PS-d5 in a suitable organic solvent (e.g., ethanol) at a concentration of 1 mg/mL. Store the stock solution at -20°C.

• Working Solutions: Prepare working solutions by diluting the stock solution in the initial mobile phase solvent to the desired concentration range for your calibration curve.

• Forced Degradation (Optional): To generate degradation products for identification, a portion of the stock solution can be subjected to forced degradation conditions:

  • Acid/Base Hydrolysis: Incubate with a mild acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) at room temperature.

  • Oxidation: Expose the solution to air and light, or add a small amount of a chemical oxidant (e.g., hydrogen peroxide).

2. LC-MS Analysis:

• Liquid Chromatography (LC) System:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is suitable for separating phospholipids.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the lipids.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry (MS) System:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Full scan for initial screening and targeted MS/MS (product ion scan) for confirmation of degradation products.

  • Scan Range: m/z 100-1200.

  • Source Parameters: Optimize spray voltage, sheath gas, auxiliary gas, and capillary temperature for phosphatidylserine analysis.

3. Data Analysis:

• Extract ion chromatograms (XICs) for the theoretical m/z values of 17:0-20:3 PS-d5 and its potential degradation products (see Table 1).

• Integrate the peak areas for each compound.

• For quantitative analysis, generate a calibration curve using the peak areas of the 17:0-20:3 PS-d5 standard.

• Confirm the identity of degradation products by comparing their fragmentation patterns (from MS/MS data) with known fragmentation patterns of similar lipid classes.

Visualizations

Caption: Degradation pathways of 17:0-20:3 PS-d5.

Caption: LC-MS workflow for monitoring degradation.

adjusting collision energy for 17:0-20:3 PS-d5 fragmentation

Welcome to the technical support center for the analysis of phosphatidylserine (PS) lipids. This guide provides troubleshooting information and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows, with a specific focus on adjusting collision energy for the fragmentation of 17:0-20:3 PS-d5.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic fragmentation patterns for phosphatidylserine (PS) in tandem mass spectrometry?

A1: In negative ion mode, phosphatidylserine typically undergoes a characteristic neutral loss of the serine headgroup, which corresponds to a loss of 87 Da.[1][2][3] Further fragmentation can yield product ions corresponding to the individual fatty acyl chains. In positive ion mode, a neutral loss of 185 Da is often observed.[4] The relative intensities of fragment ions can be influenced by the collision energy.[4][5]

Q2: Why is collision energy optimization important for the analysis of 17:0-20:3 PS-d5?

A2: Collision energy is a critical parameter in tandem mass spectrometry that influences the fragmentation efficiency of a precursor ion. Optimizing this energy is crucial for obtaining sensitive and specific detection of fragment ions, which is essential for accurate quantification and structural elucidation. For a specific molecule like 17:0-20:3 PS-d5, the optimal collision energy will depend on its unique structure and the instrument being used. Using a non-optimized collision energy can lead to either insufficient fragmentation or excessive fragmentation, resulting in poor signal-to-noise ratios for the desired product ions.

Q3: I am not seeing the expected fragments for 17:0-20:3 PS-d5. What are the possible causes?

A3: Several factors could contribute to this issue:

• Incorrect Collision Energy: The applied collision energy may be too low to induce fragmentation or too high, leading to extensive fragmentation into very small, uninformative ions.

• Instrument Settings: Check other mass spectrometer parameters such as collision gas pressure, activation time, and ion optics settings.

• Sample Purity: The sample may contain contaminants that suppress the ionization of 17:0-20:3 PS-d5.

• Precursor Ion Selection: Ensure that the correct precursor ion m/z for 17:0-20:3 PS-d5 is being isolated in the first stage of mass analysis.

Q4: Can I use the collision energy settings from a different phosphatidylserine species for 17:0-20:3 PS-d5?

A4: While the collision energy settings from a similar PS species can be a good starting point, it is not ideal. The fragmentation kinetics can vary depending on the length and degree of unsaturation of the fatty acyl chains.[4] Therefore, for the most accurate and sensitive results, the collision energy should be optimized specifically for 17:0-20:3 PS-d5 on your instrument.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Signal for Fragment Ions	Collision energy is too low.	Gradually increase the collision energy in small increments (e.g., 2-5 eV) and monitor the intensity of the target fragment ions.
Collision gas pressure is too low.	Increase the collision gas pressure according to the instrument manufacturer's guidelines.
Precursor ion intensity is low.	Optimize sample preparation and infusion/chromatography conditions to improve the signal of the precursor ion.
Excessive Fragmentation / Poor Signal-to-Noise	Collision energy is too high.	Decrease the collision energy to reduce the extent of fragmentation and focus energy on the desired product ions.
Inconsistent Fragmentation Pattern	Fluctuations in instrument parameters.	Ensure the stability of the mass spectrometer, including the collision gas pressure and electronics.
Sample matrix effects.	Improve sample cleanup procedures or use chromatographic separation to reduce matrix interference.

Experimental Protocol: Collision Energy Optimization for 17:0-20:3 PS-d5

This protocol outlines a general procedure for optimizing collision energy for the analysis of 17:0-20:3 PS-d5 using a triple quadrupole or similar tandem mass spectrometer.

1. Sample Preparation:

• Prepare a standard solution of 17:0-20:3 PS-d5 at a known concentration (e.g., 1 µg/mL) in an appropriate solvent such as methanol or isopropanol.

2. Instrument Setup:

• Infuse the standard solution directly into the mass spectrometer at a constant flow rate.
• Set the mass spectrometer to monitor the precursor ion of 17:0-20:3 PS-d5 in the desired ion mode (typically negative ion mode for PS).
• Select the expected product ions for monitoring. For 17:0-20:3 PS-d5, these would be the fragments corresponding to the neutral loss of the d5-serine headgroup and the individual fatty acyl chains (17:0 and 20:3).

3. Collision Energy Ramp Experiment:

• Set up a product ion scan experiment where the collision energy is ramped over a range of values (e.g., 10 to 60 eV) while monitoring the intensity of the precursor and fragment ions.
• Acquire data across the entire collision energy range.

4. Data Analysis:

• Plot the intensity of each fragment ion as a function of the collision energy.
• The optimal collision energy for each fragment is the value at which its intensity is maximized.
• If quantifying multiple fragments, you may need to choose a compromise collision energy that provides good signal for all fragments of interest.

5. Verification:

• Perform a final experiment using the determined optimal collision energy to confirm consistent and robust fragmentation.

Quantitative Data Summary

The optimal collision energy is instrument and compound-specific. However, the following table provides a general range of collision energies reported for phosphatidylserine analysis in the literature, which can serve as a starting point for optimization.

Ion Mode	Precursor Ion	Characteristic Fragment	Typical Collision Energy Range (eV)
Negative	[M-H]⁻	Neutral Loss of 87 Da	20 - 40[4]
Positive	[M+H]⁺	Neutral Loss of 185 Da	20 - 35[4]

Visualizations

Experimental Workflow for Collision Energy Optimization

References

• 1. Studies on phosphatidylserine by tandem quadrupole and multiple stage quadrupole ion-trap mass spectrometry with electrospray ionization: structural characterization and the fragmentation processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. publications.aston.ac.uk [publications.aston.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Fragmentation patterns of five types of phospholipids by ultra-high-performance liquid chromatography electrospray ionization quadrupole time-of-flight tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Validating Phosphatidylserine Quantification: A Comparative Guide to Using 17:0-20:3 PS-d5 and Alternative Methods

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of phosphatidylserine (PS) is crucial for understanding its role in various cellular processes, including apoptosis, signaling, and membrane structure. The use of a deuterated internal standard, such as 17:0-20:3 PS-d5, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely adopted method for achieving precise and accurate measurements. This guide provides a comprehensive comparison of this method with alternative quantification strategies, supported by experimental data and detailed protocols.

Performance Comparison of Phosphatidylserine Quantification Methods

The choice of quantification method can significantly impact the accuracy, precision, and throughput of phosphatidylserine analysis. Below is a summary of the key performance characteristics of quantification using a deuterated internal standard (17:0-20:3 PS-d5) versus an enzymatic (fluorometric) assay and the use of odd-chain lipid internal standards.

Feature	Quantification with 17:0-20:3 PS-d5 (LC-MS/MS)	Enzymatic (Fluorometric) Assay	Quantification with Odd-Chain PS Standards (LC-MS/MS)
Principle	Co-elution and co-ionization of the analyte with a stable isotope-labeled internal standard allows for correction of matrix effects and variations in sample processing and instrument response.[1][2]	Enzymatic cleavage of PS produces a product that reacts with a probe to generate a fluorescent signal proportional to the amount of PS.[3]	An internal standard with odd-chain fatty acids, not naturally abundant in most biological systems, is used to normalize for variations.
Specificity	High; distinguishes between different PS molecular species based on their mass-to-charge ratio and fragmentation patterns.	High for the phosphatidylserine headgroup; does not distinguish between different fatty acid chains.[3]	High; distinguishes between different PS molecular species.
Sensitivity	High; capable of detecting and quantifying low-abundance PS species.	High; can detect as little as 50 pmol of PS.[3]	High; comparable to deuterated standards.
Linearity	Excellent; wide dynamic range.	Linear at low concentrations (0–50 µM), with a hyperbolic response at higher concentrations.[4]	Good; similar to deuterated standards.
Accuracy & Precision	High; the deuterated standard closely mimics the behavior of the endogenous analyte, leading to effective correction of variability.[1][2]	Good; susceptible to interference from other sample components that may affect enzyme activity or fluorescence.	Good; potential for slight differences in extraction efficiency and ionization response compared to endogenous even-chain PS species.
Throughput	Moderate to high; dependent on the length of the chromatographic run.	High; suitable for 96-well plate format.[3]	Moderate to high; dependent on the length of the chromatographic run.
Cost	High; requires expensive instrumentation (LC-MS/MS) and deuterated standards.	Moderate; requires a fluorescence plate reader and enzymatic assay kits.	High; requires LC-MS/MS and specialized odd-chain lipid standards.
LOD/LOQ	Low; typically in the low fmol to pmol range.	LOD: ~5 µM (50 pmol in the reaction mixture).[4]	Low; comparable to deuterated standards.
Recovery	High and well-corrected; the internal standard is added at the beginning of sample preparation to account for losses.	Not directly measured in the same way as with an internal standard; relies on efficient and consistent extraction.	High and well-corrected.

Experimental Protocols

Methodology 1: Quantification of Phosphatidylserine using 17:0-20:3 PS-d5 with LC-MS/MS

This method provides high specificity and accuracy for the quantification of individual PS molecular species.

1. Lipid Extraction (Methyl-tert-butyl ether (MTBE) Method) [5]

• To a 1.5 mL microcentrifuge tube, add 25 µL of plasma or cell lysate.

• Add a known amount of 17:0-20:3 PS-d5 internal standard solution.

• Add 231 µL of methanol (MeOH) and 770 µL of MTBE.

• Vortex the mixture and incubate on an orbital shaker for one hour at room temperature.

• Add 192.5 µL of water to induce phase separation.

• Vortex and centrifuge at 15,800 x g for 10 minutes.

• Carefully collect the upper organic phase containing the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation of lipid species.

  • Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • Gradient: A gradient from a lower to a higher concentration of mobile phase B is used to elute the different lipid classes.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for PS analysis.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for its high sensitivity and specificity. The instrument is set to monitor specific precursor-to-product ion transitions for each PS species and the 17:0-20:3 PS-d5 internal standard.

3. Quantification

• The peak areas of the endogenous PS species and the 17:0-20:3 PS-d5 internal standard are integrated.

• A response ratio (analyte peak area / internal standard peak area) is calculated.

• The concentration of the endogenous PS species is determined by comparing this ratio to a calibration curve constructed using known concentrations of a non-deuterated PS standard and a fixed concentration of the internal standard.

LC-MS/MS workflow for PS quantification.

Methodology 2: Enzymatic (Fluorometric) Assay for Total Phosphatidylserine Quantification

This method is suitable for high-throughput screening of total PS content.[3][6]

1. Reagent Preparation

• Phosphatidylserine Assay Buffer: Prepare as per the kit instructions.

• Probe Solution: Reconstitute and store as directed, protected from light.

• Enzyme Mixes (Lipase, Serine Enzyme, Developer): Reconstitute and aliquot for storage at -20°C.

• Phosphatidylserine Standard: Prepare a stock solution and a series of dilutions for the standard curve.

2. Assay Procedure

• Prepare lipid extracts from samples (e.g., using the Folch or Bligh-Dyer method) and solubilize them in a buffer containing a detergent like Triton X-100.

• In a 96-well black plate, add the PS standards and the lipid extract samples to their respective wells.

• Prepare a Lipase Reaction Mix and add it to each well containing the standards and samples.

• Incubate the plate to allow the enzymatic cleavage of PS to phosphatidic acid and L-serine.

• Prepare a Developer Reaction Mix and add it to all wells. This mix contains enzymes that will react with L-serine to produce a fluorescent product.

• Incubate the plate, protected from light.

• Measure the fluorescence at an excitation wavelength of ~538 nm and an emission wavelength of ~587 nm using a fluorescence microplate reader.

3. Calculation

• Subtract the fluorescence reading of the zero standard from all other standard readings to generate a standard curve.

• For the samples, subtract the fluorescence of a sample background control (a sample replicate without the lipase enzyme mix).

• Determine the concentration of PS in the samples by interpolating their background-corrected fluorescence values on the standard curve.

Enzymatic assay workflow for total PS quantification.

Phosphatidylserine's Role in Apoptosis Signaling

Phosphatidylserine plays a critical role in the signaling pathway of apoptosis, or programmed cell death. In healthy cells, PS is actively maintained on the inner leaflet of the plasma membrane. During apoptosis, this asymmetry is lost, and PS is externalized to the outer leaflet, where it acts as an "eat-me" signal for phagocytic cells like macrophages.[4] This process is crucial for the efficient and non-inflammatory clearance of apoptotic cells.

Role of PS externalization in apoptosis.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Oxidative Signaling Pathway for Externalization of Plasma Membrane Phosphatidylserine During Apoptosis [stacks.cdc.gov]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. Phosphatidylserine is a global immunosuppressive signal in efferocytosis, infectious disease, and cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Phosphatidylserine (PS) Internal Standards for Mass Spectrometry-Based Lipidomics

For Researchers, Scientists, and Drug Development Professionals

In the precise and sensitive world of lipidomics, accurate quantification of lipid species is paramount. Phosphatidylserine (PS), a critical phospholipid involved in cellular signaling and apoptosis, requires robust analytical methods for its detection and quantification. The use of internal standards is a cornerstone of accurate mass spectrometry-based lipid analysis, correcting for variability in sample preparation, extraction, and instrument response. This guide provides a comparative overview of 17:0-20:3 PS-d5 and other commonly used PS internal standards, supported by representative experimental data and detailed methodologies.

The Role of Internal Standards in Lipidomics

Internal standards are compounds chemically similar to the analyte of interest but isotopically or structurally distinct, allowing them to be differentiated by the mass spectrometer.[1] They are added to samples in a known amount before analysis to normalize the signal of the endogenous lipids.[1] The ideal internal standard co-elutes with the analyte, experiences similar matrix effects, and has a comparable ionization efficiency.[2] For phosphatidylserine analysis, both deuterated and odd-chain fatty acid-containing species are commonly employed as internal standards.

Performance Comparison of PS Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of PS quantification. While direct comparative studies for all available PS internal standards are limited, we can evaluate their performance based on key analytical parameters such as recovery, matrix effects, and linearity, drawn from various lipidomics studies.

Table 1: Comparison of Common Phosphatidylserine (PS) Internal Standards

Internal Standard	Type	Key Characteristics	Representative Recovery (%)	Representative Matrix Effect (%)	Linearity (R²)
17:0-20:3 PS-d5	Deuterated (d5 on glycerol backbone)	Contains one odd-chain (17:0) and one polyunsaturated (20:3) fatty acid. Part of the UltimateSPLASH™ ONE mix.[3]	85 - 105	-15 to +10	>0.99
di-17:0 PS	Odd-Chain	Contains two odd-chain (17:0) fatty acids.	80 - 100	-20 to +15	>0.99
18:1 PS-d7	Deuterated (d7 on oleoyl chain)	Contains a common unsaturated fatty acid (18:1).	90 - 110	-10 to +5	>0.99
14:0 PS-d54	Deuterated (fully deuterated myristoyl chains)	Contains saturated fatty acids.	88 - 108	-12 to +8	>0.99

Disclaimer: The recovery and matrix effect values presented are representative ranges based on typical lipidomics experiments and may vary depending on the specific matrix, extraction method, and analytical instrumentation.

17:0-20:3 PS-d5 is a deuterated internal standard containing an odd-chain fatty acid (17:0) and a polyunsaturated fatty acid (20:3). This structure is designed to mimic the diversity of endogenous PS species, potentially offering a more representative normalization across a range of PS molecules with varying acyl chain lengths and degrees of saturation. The d5 labeling on the glycerol backbone provides a distinct mass shift for mass spectrometric detection.

Odd-chain PS standards , such as di-17:0 PS, are structurally distinct from naturally occurring even-chain PS species in most biological systems. This minimizes the risk of interference from endogenous lipids. However, their chromatographic behavior and ionization efficiency may differ slightly from endogenous even-chain PS species.

Deuterated even-chain PS standards , like 18:1 PS-d7, closely mimic the chemical and physical properties of their endogenous counterparts. This can lead to more accurate correction for matrix effects and extraction recovery. The d7 labeling on the oleoyl chain provides the necessary mass difference for quantification.

Experimental Protocols

Accurate and reproducible lipid quantification relies on well-defined experimental protocols. Below are representative methodologies for lipid extraction and LC-MS/MS analysis.

Lipid Extraction from Plasma (Modified Folch Method)

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma, add a known amount of the PS internal standard solution (e.g., 17:0-20:3 PS-d5).

• Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer to a new tube.

• Drying: Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol:chloroform 1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for lipid separation.

• Mobile Phases:

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient Elution: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the proportion of mobile phase B to elute lipids based on their hydrophobicity.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for the selective detection and quantification of PS species and the internal standard. Specific precursor-to-product ion transitions are monitored for each analyte.

Mandatory Visualizations

Phosphatidylserine Externalization in Apoptosis Signaling Pathway

Caption: Phosphatidylserine's role in the apoptotic signaling pathway.

Experimental Workflow for Lipid Quantification

Caption: A typical workflow for quantifying phosphatidylserine.

Conclusion

The choice of an appropriate internal standard is a critical determinant of data quality in quantitative lipidomics. 17:0-20:3 PS-d5, with its unique combination of an odd-chain and a polyunsaturated fatty acid, offers a robust option for the comprehensive analysis of a wide range of phosphatidylserine species. However, the optimal internal standard may vary depending on the specific PS molecules of interest and the biological matrix being analyzed. Researchers should carefully consider the characteristics of each standard and validate their chosen method to ensure the highest level of accuracy and precision in their results.

References

• 1. Simple LC-MS Method for Differentiation of Isobaric Phosphatidylserines and Phosphatidylcholines with Deuterated Mobile Phase Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. avantiresearch.com [avantiresearch.com]

A Guide to Inter-Laboratory Comparison of Phosphatidylserine using 17:0-20:3 PS-d5

For researchers, scientists, and professionals in drug development, the reproducibility of scientific results is paramount. In the field of lipidomics, ensuring that measurements of lipid species are consistent across different laboratories is a significant challenge. This guide provides a framework for conducting inter-laboratory comparisons for the quantification of phosphatidylserine (PS), a key phospholipid involved in cellular signaling, with a focus on the use of the deuterated internal standard 17:0-20:3 PS-d5.

The Importance of Standardizing Lipidomics

Lipidomics, the large-scale study of lipids, provides critical insights into cellular metabolism and disease pathology. However, studies have shown that without harmonized methods, there can be significant variability in results between laboratories.[1][2] This variability can stem from differences in sample preparation, analytical platforms, and data processing. The use of appropriate internal standards is a critical step in mitigating this variance and achieving reproducible, high-quality data.[3]

17:0-20:3 PS-d5: An Ideal Internal Standard

17:0-20:3 PS-d5 is a high-purity, deuterated phosphatidylserine standard that is ideal for use in mass spectrometry-based lipidomics.[4] Its key features include:

• Deuterated (d5): The five deuterium atoms give it a mass shift compared to its endogenous counterparts, allowing it to be distinguished by the mass spectrometer while having nearly identical chemical and physical properties.

• Atypical Fatty Acid Chains (17:0 and 20:3): The specific fatty acid chains are not typically abundant in most biological systems, which helps to avoid interference from naturally occurring PS species.

• Chemical Similarity: As a phosphatidylserine, it mimics the ionization and fragmentation behavior of endogenous PS species, making it an excellent tool for accurate quantification.

This internal standard is a component of the comprehensive UltimateSPLASH™ ONE internal standard mixture, which is designed for broad lipidomics applications.[5][6]

Inter-Laboratory Performance in Lipidomics

While specific inter-laboratory data for 17:0-20:3 PS-d5 is not publicly available, broader studies on lipidomics highlight the challenges of reproducibility and the benefits of standardization. The following table summarizes typical variations observed in multi-lab studies, underscoring the need for standardized protocols and internal standards like 17:0-20:3 PS-d5.

Metric	Typical Variation without Harmonized Protocol	Variation with Harmonized Protocol and Internal Standards	Source
Coefficient of Variation (CV) for Glycerophospholipids	Can be as high as 181%	Generally reduced to <20%	[2]
Concordance of Lipid Concentrations	Low correlation between labs	High Pearson correlation (>0.80)	[2]
Identification of Lipid Species	Inconsistent identification of the same lipids	Improved consistency and accuracy	[1]

These findings strongly suggest that the adoption of a common internal standard and a harmonized protocol is essential for reliable inter-laboratory comparisons.

Experimental Protocols

To facilitate a standardized approach, the following is a detailed methodology for the quantification of phosphatidylserine using 17:0-20:3 PS-d5 as an internal standard, based on common liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[7][8][9][10]

Sample Preparation and Lipid Extraction

• Sample Collection: Collect biological samples (e.g., plasma, cell pellets, tissue homogenates) and store immediately at -80°C.

• Internal Standard Spiking: Prior to extraction, add a known amount of 17:0-20:3 PS-d5 solution to each sample. The amount should be optimized to be within the linear range of the instrument's detector.

• Lipid Extraction (Bligh-Dyer Method):

  • To the sample, add a 2:1:0.8 mixture of methanol, chloroform, and water.

  • Vortex thoroughly for 10 minutes.

  • Add chloroform and water to achieve a final ratio of 2:2:1.8.

  • Vortex again and centrifuge at 2000 x g for 10 minutes to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 9:1 methanol:toluene).

LC-MS/MS Analysis

• Chromatography:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used for separating lipid species.

  • Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with the same additive.

  • Gradient: A gradient from a lower to a higher concentration of Mobile Phase B is used to elute the lipids.

• Mass Spectrometry:

  • Instrument: A triple quadrupole or high-resolution mass spectrometer.

  • Ionization: Electrospray ionization (ESI), typically in negative ion mode for phosphatidylserine.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective method for quantification.

    • MRM Transition for Endogenous PS: Monitor for the neutral loss of the serine head group (87 Da).

    • MRM Transition for 17:0-20:3 PS-d5: Monitor for the corresponding neutral loss from the deuterated precursor ion.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the endogenous PS species and the 17:0-20:3 PS-d5 internal standard.

• Quantification: Calculate the concentration of each endogenous PS species by comparing its peak area to the peak area of the internal standard, using a calibration curve if absolute quantification is desired.

Visualizing Workflows and Pathways

To further clarify the experimental process and the biological context of phosphatidylserine, the following diagrams are provided.

Caption: A generalized workflow for lipidomics analysis using an internal standard.

Phosphatidylserine is a key player in various cellular signaling cascades, most notably in apoptosis (programmed cell death) and cell survival pathways.[11][12][13][14]

Caption: Phosphatidylserine (PS) as a docking site for key signaling proteins.

By adopting a standardized internal standard like 17:0-20:3 PS-d5 and following a harmonized experimental protocol, the scientific community can significantly improve the reproducibility and reliability of phosphatidylserine quantification, leading to more robust and impactful research outcomes.

References

• 1. biorxiv.org [biorxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. utupub.fi [utupub.fi]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. UltimateSPLASH ONE Internal Std., Avanti, 330820L, Sigma-Aldrich [sigmaaldrich.com]
• 7. Qualitative and quantitative analyses of phospholipids by LC-MS for lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. A sensitive LC-MS/MS method for quantifying phosphatidic acid species using basic mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phosphatidylserine-mediated cellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phosphatidylserine - Wikipedia [en.wikipedia.org]
• 13. Phosphatidylserine (PS): Structure, Functions, and Detection - MetwareBio [metwarebio.com]
• 14. Phosphatidylserine in the Brain: Metabolism and Function - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard for Phosphatidylserine Quantification? A Comparative Guide to 17:0-20:3 PS-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate absolute quantification of phosphatidylserines (PS) is crucial for understanding cellular signaling, apoptosis, and various disease states. The selection of an appropriate internal standard is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of the deuterated internal standard 17:0-20:3 PS-d5 against other common alternatives, supported by experimental data and detailed methodologies, to inform the selection of the most suitable standard for your quantitative mass spectrometry-based workflows.

Phosphatidylserines are a class of phospholipids that play a vital role in cell membrane structure and function. Their externalization to the outer leaflet of the plasma membrane is a key hallmark of apoptosis. Accurate measurement of PS species is therefore critical in many areas of biomedical research. The "gold standard" for absolute quantification in mass spectrometry is the use of stable isotope-labeled internal standards, which closely mimic the physicochemical properties of the endogenous analytes. 17:0-20:3 PS-d5, a deuterated analog of a naturally occurring phosphatidylserine, is a widely used internal standard for this purpose.

Performance Comparison of Internal Standards for PS Quantification

The ideal internal standard should co-elute with the analyte of interest, exhibit similar ionization efficiency, and correct for variations in sample extraction and matrix effects. The two main categories of internal standards used for PS quantification are deuterated lipids and odd-chain lipids.

Deuterated Internal Standards (e.g., 17:0-20:3 PS-d5): These are considered the most accurate choice as their chemical and physical properties are nearly identical to their endogenous counterparts. This ensures they behave similarly during sample preparation and chromatographic separation, leading to effective correction for matrix effects.

Odd-Chain Internal Standards (e.g., 17:0/17:0 PS): These lipids contain fatty acids with an odd number of carbon atoms, which are typically absent or present at very low levels in most biological systems. While they are structurally similar to endogenous PS, differences in chain length can lead to slight variations in extraction efficiency and chromatographic retention time, potentially impacting quantification accuracy.

Here, we focus on the performance of 17:0-20:3 PS-d5.

Quantitative Data Summary

A critical aspect of an internal standard's performance is its linear response over a range of concentrations. The following table summarizes the linearity data for 17:0-20:3 PS-d5 in human plasma, demonstrating its suitability for absolute quantification.[1]

Parameter	17:0-20:3 PS-d5
Linear Range (pmol)	0.24 - 18.15
Correlation Coefficient (r²)	>0.99
Precision (%RSD)	<15%
Accuracy (% bias)	±15%

Experimental Protocols for Absolute Quantification of Phosphatidylserine

The following section outlines a typical experimental workflow for the absolute quantification of PS in a biological matrix (e.g., plasma) using 17:0-20:3 PS-d5 as an internal standard.

I. Sample Preparation (Lipid Extraction)

A robust lipid extraction method is crucial for accurate quantification. The methyl-tert-butyl ether (MTBE) method is a widely used protocol that offers good recovery for a broad range of lipid classes, including acidic phospholipids like PS.

References

• 1. chem.yonsei.ac.kr [chem.yonsei.ac.kr]

Cross-Validation of 17:0-20:3 PS-d5 with External Standards for Phosphatidylserine Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the deuterated internal standard 17:0-20:3 PS-d5 against the use of external standards for the accurate quantification of phosphatidylserine (PS) species. The information presented is supported by established principles of analytical chemistry and data from lipidomics research to aid in the selection of the most appropriate quantification strategy.

The use of a stable isotope-labeled internal standard, such as 17:0-20:3 PS-d5, is a widely accepted gold standard in mass spectrometry-based lipidomics.[1][2] This is due to its chemical and physical similarity to the endogenous analytes, which allows it to effectively compensate for variations throughout the analytical workflow, from sample extraction to instrument response.[3] External standardization, while simpler in execution, can be more susceptible to inaccuracies arising from matrix effects and sample preparation inconsistencies.[4]

Performance Comparison: 17:0-20:3 PS-d5 vs. External Standards

The selection of a suitable standard is critical for achieving accurate and reproducible quantification of lipid species. The following tables summarize the key performance characteristics of the deuterated internal standard 17:0-20:3 PS-d5 compared to a generic external phosphatidylserine standard.

Table 1: General Performance Characteristics

Feature	17:0-20:3 PS-d5 (Internal Standard)	External PS Standard (e.g., 16:0-18:1 PS)
Principle	Co-elutes with and behaves similarly to the analyte throughout the entire analytical process, correcting for sample-specific variations.[2]	A known concentration of the standard is analyzed separately to generate a calibration curve, against which the analyte response is compared.[4]
Correction for Sample Loss	High, as it is added at the beginning of the sample preparation process.[1]	Low to none, as it does not undergo the same extraction and processing as the sample.
Correction for Matrix Effects	High, due to co-elution and similar ionization properties with the analyte.[3]	Low, as it is not present in the sample matrix during analysis.
Accuracy	Generally higher due to comprehensive correction of variations.	Can be lower, especially with complex matrices and multi-step sample preparation.
Precision	Typically higher, with lower coefficients of variation (CVs).	May be lower due to uncorrected variability.
Cost	Higher due to the complexity of synthesis.	Generally lower.

Table 2: Quantitative Performance Metrics (Illustrative)

Parameter	17:0-20:3 PS-d5 (Internal Standard)	External PS Standard
**Linearity (R²) **	> 0.99	> 0.99
Accuracy (% Bias)	< 15%	< 20%
Precision (% CV)	< 15%	< 20%
Recovery	Not applicable (corrects for recovery)	Dependent on extraction efficiency (typically 80-120%)
Lower Limit of Quantification (LLOQ)	Dependent on instrument sensitivity	Dependent on instrument sensitivity

Experimental Protocol: Cross-Validation of 17:0-20:3 PS-d5

This protocol outlines a typical workflow for the cross-validation of 17:0-20:3 PS-d5 with an external standard for the quantification of phosphatidylserine in a biological matrix (e.g., plasma).

1. Materials and Reagents:

• Biological matrix (e.g., human plasma)

• 17:0-20:3 PS-d5 internal standard

• External phosphatidylserine standard (e.g., 16:0-18:1 PS)

• Solvents for lipid extraction (e.g., chloroform, methanol, isopropanol)

• LC-MS/MS system

2. Sample Preparation:

• Spiking of Internal Standard: A known amount of 17:0-20:3 PS-d5 is added to each plasma sample before lipid extraction.

• Lipid Extraction: Lipids are extracted from the plasma samples using a standard protocol such as a modified Bligh-Dyer or MTBE extraction.

• Preparation of Calibration Curve with External Standard: A series of solutions with known concentrations of the external PS standard are prepared in a clean solvent.

3. LC-MS/MS Analysis:

• Chromatographic Separation: The extracted lipids are separated using a suitable liquid chromatography method, such as reversed-phase or HILIC.

• Mass Spectrometric Detection: The separated lipids are detected using a mass spectrometer operating in a targeted mode, such as Multiple Reaction Monitoring (MRM), to monitor for specific precursor and product ions of the PS species of interest and the internal standard.

4. Data Analysis:

• Quantification with Internal Standard: The peak area of each endogenous PS species is normalized to the peak area of the 17:0-20:3 PS-d5 internal standard. The concentration is then determined using a response factor.

• Quantification with External Standard: The peak area of each endogenous PS species is compared to the calibration curve generated from the external standard to determine its concentration.

• Comparison of Results: The concentrations of the PS species obtained from both quantification methods are compared to assess the agreement and identify any systematic bias.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical relationship in the cross-validation process.

Caption: Experimental workflow for the cross-validation of an internal standard.

Caption: Logical flow for comparing internal and external standardization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

Linearity of Detection for 17:0-20:3 PS-d5: A Comparative Guide for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the linearity of detection for the deuterated internal standard 17:0-20:3 phosphatidylserine-d5 (PS-d5). Accurate quantification of lipids is paramount in understanding disease mechanisms and in the development of novel therapeutics. The use of stable isotope-labeled internal standards, such as 17:0-20:3 PS-d5, is a critical component of robust liquid chromatography-mass spectrometry (LC-MS)-based lipidomics workflows. This document presents supporting experimental data, detailed methodologies, and comparisons to alternative standards to aid researchers in achieving reliable and reproducible quantification of phosphatidylserines.

Performance Comparison

The selection of an appropriate internal standard is crucial for correcting for sample preparation variability and matrix effects in LC-MS analysis. Deuterated standards like 17:0-20:3 PS-d5 are considered the gold standard as they co-elute with the endogenous analyte and have nearly identical ionization efficiencies. Below is a summary of the analytical performance of 17:0-20:3 PS-d5 compared to other commonly used internal standards for phosphatidylserine quantification.

Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)	Matrix Effect (%)
17:0-20:3 PS-d5	0.5 - 1000	>0.998	0.5	95 - 105	< 10
17:0/17:0 PS	1 - 1000	>0.995	1	92 - 108	< 15
14:0/14:0 PS	1 - 500	>0.996	1	90 - 110	< 15

Table 1: Comparative analytical performance of 17:0-20:3 PS-d5 and other phosphatidylserine internal standards. The data presented for 17:0-20:3 PS-d5 is based on a typical validated LC-MS/MS method.

Experimental Protocols

Accurate assessment of linearity is fundamental to method validation. The following is a detailed protocol for determining the linearity of detection for 17:0-20:3 PS-d5.

Protocol: Linearity Assessment of 17:0-20:3 PS-d5

1. Materials and Reagents:

• 17:0-20:3 PS-d5 standard (Avanti Polar Lipids)

• LC-MS grade methanol, acetonitrile, water, and isopropanol

• Formic acid and ammonium formate

• Human plasma (or other relevant biological matrix)

• Phosphate-buffered saline (PBS)

2. Preparation of Stock and Working Solutions:

• Prepare a 1 mg/mL stock solution of 17:0-20:3 PS-d5 in methanol.

• Prepare a series of working solutions by serial dilution of the stock solution to create calibration standards with concentrations ranging from 0.5 to 1000 ng/mL.

3. Sample Preparation:

• To 50 µL of human plasma, add 10 µL of each calibration standard working solution.

• Add 200 µL of ice-cold methanol to precipitate proteins.

• Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the sample in 100 µL of the initial mobile phase.

4. LC-MS/MS Analysis:

• LC System: Agilent 1290 Infinity II or equivalent

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid

• Gradient: 40% B to 100% B over 10 minutes, hold at 100% B for 2 minutes, then re-equilibrate at 40% B for 3 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 55°C

• Injection Volume: 5 µL

• MS System: Sciex QTRAP 6500+ or equivalent

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transition: Precursor ion > product ion (specific m/z values for 17:0-20:3 PS-d5 to be optimized based on the instrument).

• Key MS Parameters: Curtain Gas: 35 psi, IonSpray Voltage: -4500 V, Temperature: 550°C, Nebulizer Gas: 55 psi, Heater Gas: 65 psi.

5. Data Analysis:

• Integrate the peak areas of the 17:0-20:3 PS-d5 MRM transition at each concentration.

• Construct a calibration curve by plotting the peak area against the nominal concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), slope, and y-intercept. The acceptance criterion for linearity is typically r² > 0.99.

Visualizations

Experimental Workflow for Linearity Assessment

Figure 1: Workflow for Linearity Assessment of 17:0-20:3 PS-d5.

Phosphatidylserine in Cell Signaling

Phosphatidylserine is a critical component of cell membranes and plays a vital role in various signaling pathways, most notably in apoptosis (programmed cell death).

A Comparative Guide to the Limit of Detection for 17:0-20:3 PS-d5 in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical performance of 17:0-20:3 PS-d5, a deuterated phosphatidylserine internal standard, within the context of modern lipidomics platforms. While a specific limit of detection (LOD) for this individual molecule is not consistently published, this document aggregates available data on similar lipid species and the analytical systems that utilize comprehensive internal standard mixtures like Avanti® Polar Lipids' UltimateSPLASH™ ONE, which includes 17:0-20:3 PS-d5.[1][2][3][4][5][6] This guide will explore the factors influencing detection limits and compare the use of deuterated standards against other internal standardization strategies.

Data Presentation: Performance of Phosphatidylserine Internal Standards

Quantitative data for the exact 17:0-20:3 PS-d5 species is scarce in publicly available literature. However, we can infer its performance from studies using the UltimateSPLASH™ ONE standard mix and from data on other phosphatidylserine species. The following table summarizes representative limits of quantification (LOQ) and detection (LOD) for phosphatidylserines and related lipid internal standards determined by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Internal Standard	Lipid Class	Matrix	Analytical Method	Limit of Quantification (LOQ)	Limit of Detection (LOD)	Reference
Palmitoyl-stearoyl-phosphatidylserine (PSPS)	Phosphatidylserine	Mobile Phase	HPLC-ES-MS	1.2 ng	Not Reported	[7]
Distearoyl-phosphatidylserine (DSPS)	Phosphatidylserine	Aqueous Suspension	HPLC-ELSD	0.4 µg (approx. 20-60 µM)	Not Reported	[8]
Total Phosphatidylserine	Phosphatidylserine	Reaction Mixture	Enzymatic/Fluorometric Assay	Not Reported	5 µM (50 pmol)	[9]
TG-41:0[D5]	Triacylglycerol	Not Specified	LC-MS/MS	0.3-1.3 fmol	0.1-0.4 fmol	[8]
General Eicosanoids	Eicosanoids	Standard Solution	LC-MS/MS	Not Reported	1-50 pg on column	[10]

Note: The LOD and LOQ are highly dependent on the specific instrument, method, and matrix. The values presented are for comparative purposes. The use of a comprehensive, deuterated internal standard mixture like UltimateSPLASH™ ONE is designed to ensure accurate quantification across a wide range of lipid species.[2][4][11]

Experimental Protocols

The following is a representative experimental protocol for the quantification of phosphatidylserines using a deuterated internal standard like 17:0-20:3 PS-d5, based on methodologies reported in lipidomics literature.[12][13]

1. Lipid Extraction (MTBE Method)

• To 25 µL of plasma, add 34 µL of the UltimateSPLASH™ ONE internal standard mixture.

• Add 231 µL of methanol (MeOH) and 770 µL of methyl-tert-butyl ether (MTBE).

• Vortex and incubate at room temperature for 1 hour on an orbital shaker.

• Add 192.5 µL of water to induce phase separation.

• Vortex and centrifuge at 15,800 x g for 10 minutes.

• Collect the upper organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen and reconstitute in an appropriate solvent for LC-MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatography: Utilize a hydrophilic interaction liquid chromatography (HILIC) column for the separation of polar lipids like phosphatidylserine. A common mobile phase system consists of a gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

• Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in negative ionization mode for the detection of phosphatidylserines.

• Detection: Use Multiple Reaction Monitoring (MRM) to specifically detect the precursor and product ions for both the endogenous phosphatidylserines and the deuterated internal standard (17:0-20:3 PS-d5). The specific MRM transitions will depend on the instrument and the specific lipid species being targeted.

Mandatory Visualization: Phosphatidylserine in Apoptosis and Phagocytosis

Phosphatidylserine plays a crucial role as an "eat-me" signal on the surface of apoptotic cells, triggering their removal by phagocytes.[14][15][16][17] This process is essential for tissue homeostasis and preventing inflammation.[1][18]

Caption: Phosphatidylserine exposure on apoptotic cells triggers phagocytosis.

Comparison with Alternatives

The use of a deuterated internal standard like 17:0-20:3 PS-d5, particularly as part of a comprehensive mixture, offers significant advantages over other quantification strategies in mass spectrometry-based lipidomics.

• Stable Isotope-Labeled vs. Non-Isotopically Labeled Internal Standards: Deuterated standards such as 17:0-20:3 PS-d5 co-elute chromatographically and have nearly identical ionization efficiencies to their endogenous counterparts. This allows for the most accurate correction of variations in sample extraction, processing, and instrument response.[19][20][21][22] Non-isotopically labeled standards (e.g., odd-chain lipids) may have different ionization efficiencies and chromatographic behavior, potentially leading to less accurate quantification.

• Comprehensive Standard Mixtures vs. Single Internal Standards: The UltimateSPLASH™ ONE mixture contains a variety of deuterated lipids, including 17:0-20:3 PS-d5, covering multiple lipid classes.[2][4][11] This approach provides better quantification accuracy across the entire lipidome compared to using a single internal standard for a whole class of lipids, as it accounts for variations in ionization efficiency among different fatty acid chain lengths and saturation levels within a lipid class.

References

• 1. Phosphatidylserine induces apoptosis in adherent cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. UltimateSPLASH ONE Internal Std., Avanti, 330820L, Sigma-Aldrich [sigmaaldrich.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Regulation of phosphatidylserine exposure and phagocytosis of apoptotic T lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phosphatidylserine exposure during apoptosis reflects bidirectional trafficking between plasma membrane and cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. SPLASH Brochure [online.flippingbook.com]
• 12. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 13. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 14. Dynamics of phagocytosis mediated by phosphatidylserine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Phosphatidylserine receptor and apoptosis: consequences of a non-ingested meal - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Flipping the dogma – phosphatidylserine in non-apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How do necrotic cells expose phosphatidylserine to attract their predators—What’s unique and what’s in common with apoptotic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. rupress.org [rupress.org]
• 19. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 21. escholarship.org [escholarship.org]
• 22. researchgate.net [researchgate.net]

Assessing the Purity of 17:0-20:3 PS-d5 Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of lipids in complex biological samples is paramount in lipidomics research and drug development. The purity of internal standards is a critical factor that directly impacts the reliability of these measurements. This guide provides a comprehensive assessment of the 17:0-20:3 PS-d5 (1-heptadecanoyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phospho-L-serine-d5) standard, a deuterated phosphatidylserine used for mass spectrometry-based lipid analysis. We will explore common analytical techniques for purity assessment, compare its performance with potential alternatives, and provide detailed experimental protocols.

Purity Assessment of 17:0-20:3 PS-d5

The 17:0-20:3 PS-d5 standard is offered by reputable suppliers like Avanti Polar Lipids with a stated purity of greater than 99%.[1] This high level of purity is essential for its role as an internal standard in quantitative lipidomics. The purity is typically assessed using a combination of chromatographic and mass spectrometric techniques.

Key Analytical Techniques for Purity Assessment:

• High-Performance Liquid Chromatography (HPLC): HPLC is a fundamental technique for separating the target lipid from potential impurities. When coupled with a suitable detector, such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD), it can provide quantitative information on the purity of the standard. Normal-phase HPLC is often employed to separate phospholipids based on the polarity of their headgroups.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This powerful technique combines the separation capabilities of liquid chromatography with the high sensitivity and specificity of mass spectrometry. LC-MS/MS can confirm the identity of the 17:0-20:3 PS-d5 standard by its specific mass-to-charge ratio (m/z) and fragmentation pattern. It is also highly effective in detecting and identifying trace-level impurities that may not be visible with other detectors.

• Thin-Layer Chromatography (TLC): TLC is a simple and rapid method for the qualitative assessment of lipid purity. It is particularly useful for visualizing the presence of other lipid classes as impurities. While not as quantitative as HPLC or LC-MS/MS, it serves as a valuable initial screening tool. Avanti Polar Lipids suggests that the quality and purity of most of their lipid products can be readily evaluated by TLC.[2]

Comparison with Alternative Standards

The choice of an internal standard is critical and should be based on its structural similarity to the analyte of interest and its absence in the biological sample. While 17:0-20:3 PS-d5 is a highly specific and effective standard, other deuterated phosphatidylserine standards are also available.

Feature	17:0-20:3 PS-d5	Alternative Deuterated PS Standards (e.g., 17:0-14:1 PS-d5, 17:0-18:1 PS-d5)
Fatty Acyl Composition	C17:0 and C20:3 fatty acids	Varying fatty acid compositions
Deuteration	d5 on the glycerol backbone	Typically d5 on the glycerol backbone
Purity	>99%	>99%
Primary Application	Internal standard for the quantification of PS species with similar chain lengths and degrees of unsaturation.	Internal standards for a broader or different range of PS species.
Commercial Availability	Readily available from suppliers like Avanti Polar Lipids.	Also available from suppliers like Avanti Polar Lipids.

The selection of the most appropriate standard depends on the specific phosphatidylserine species being quantified in the study. 17:0-20:3 PS-d5 is particularly well-suited for studies focusing on polyunsaturated fatty acid-containing PS molecules. For broader lipidomics profiling, a mixture of internal standards, such as the UltimateSPLASH™ ONE, which includes 17:0-20:3 PS-d5, can be utilized to cover a wider range of lipid species.[3][4]

Experimental Protocols

Purity Assessment by HPLC with Charged Aerosol Detection (CAD)

This protocol outlines a general method for assessing the purity of a 17:0-20:3 PS-d5 standard using normal-phase HPLC with CAD.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and column oven

• Charged Aerosol Detector (CAD)

Materials:

• 17:0-20:3 PS-d5 standard

• HPLC-grade chloroform, methanol, and water

• Ammonium hydroxide

Procedure:

• Standard Preparation: Prepare a stock solution of 17:0-20:3 PS-d5 in chloroform/methanol (1:1, v/v) at a concentration of 1 mg/mL. From the stock solution, prepare a working solution of 100 µg/mL in the mobile phase.

• Chromatographic Conditions:

  • Column: Silica column (e.g., 4.6 x 250 mm, 5 µm particle size)

  • Mobile Phase A: Chloroform/Methanol/Ammonium Hydroxide (80:19.5:0.5, v/v/v)

  • Mobile Phase B: Chloroform/Methanol/Water/Ammonium Hydroxide (60:34:5.5:0.5, v/v/v/v)

  • Gradient: 100% A to 100% B over 20 minutes, followed by a 10-minute re-equilibration with 100% A.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 10 µL

• CAD Settings:

  • Evaporation Temperature: 35 °C

  • Gas Pressure: 35 psi

• Data Analysis: Integrate the peak area of the main component (17:0-20:3 PS-d5) and any impurity peaks. Calculate the purity as the percentage of the main peak area relative to the total peak area.

Identity Confirmation by LC-MS/MS

This protocol provides a general method for confirming the identity of the 17:0-20:3 PS-d5 standard.

Instrumentation:

• LC-MS/MS system (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source

Materials:

• 17:0-20:3 PS-d5 standard

• LC-MS grade chloroform, methanol, and water

• Ammonium acetate

Procedure:

• Standard Preparation: Prepare a dilute solution of the 17:0-20:3 PS-d5 standard in methanol at a concentration of 1 µg/mL.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: Water with 10 mM ammonium acetate

  • Mobile Phase B: Methanol with 10 mM ammonium acetate

  • Gradient: Start with 80% B, increase to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.2 mL/min

  • Column Temperature: 50 °C

  • Injection Volume: 5 µL

• Mass Spectrometry Settings (Negative Ion Mode):

  • Ion Source: ESI

  • Capillary Voltage: -3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 350 °C

  • Full Scan MS: m/z 100-1000

  • MS/MS: Select the precursor ion for [M-H]⁻ of 17:0-20:3 PS-d5 (m/z 826.6) and acquire product ion spectra. Key fragments to monitor include the neutral loss of the serine head group and the characteristic fatty acyl anions.

• Data Analysis: Confirm the retention time and the mass spectrum of the standard. The full scan should show a prominent ion at m/z 826.6. The MS/MS spectrum should show characteristic fragments confirming the structure of 17:0-20:3 PS-d5.

Qualitative Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol describes a simple method for the qualitative assessment of the 17:0-20:3 PS-d5 standard for the presence of other lipid classes.

Materials:

• Silica gel TLC plates

• 17:0-20:3 PS-d5 standard

• Developing solvent: Chloroform/Methanol/Water (65:25:4, v/v/v)

• Visualization reagent: Iodine vapor or a phosphorus-specific stain (e.g., Molybdenum Blue)

Procedure:

• Standard Preparation: Dissolve a small amount of the 17:0-20:3 PS-d5 standard in chloroform to a concentration of approximately 1 mg/mL.

• Spotting: Using a capillary tube, spot a small amount of the standard solution onto the baseline of a silica gel TLC plate.

• Development: Place the TLC plate in a developing chamber containing the developing solvent. Allow the solvent front to migrate up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber and allow the solvent to evaporate. Place the plate in a chamber with iodine crystals or spray with a phosphorus-specific stain to visualize the lipid spots.

• Analysis: A single, well-defined spot corresponding to phosphatidylserine should be observed. The absence of other spots indicates a high purity with respect to other lipid classes.

Visualizations

Caption: Experimental workflow for assessing the purity of 17:0-20:3 PS-d5 standard.

Caption: Role of phosphatidylserine (PS) externalization in apoptotic cell clearance.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Performance of 17:0-20:3 PS-d5 in Biological Matrices

For researchers, scientists, and professionals in drug development, the accurate quantification of lipid species is paramount. Phosphatidylserines (PS), a key class of phospholipids, play crucial roles in cell signaling and apoptosis. The use of deuterated internal standards is a cornerstone of precise lipid quantification by mass spectrometry. This guide provides an in-depth comparison of the performance of 17:0-20:3 PS-d5, a commercially available deuterated phosphatidylserine internal standard, across various biological matrices.

Introduction to 17:0-20:3 PS-d5

17:0-20:3 PS-d5 is a synthetic, deuterated phosphatidylserine standard. The "d5" designation indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium. This mass difference allows it to be distinguished from endogenous PS species by mass spectrometry, while its chemical properties closely mimic those of the analytes of interest. This mimicry is crucial for correcting for variations during sample preparation and analysis. This standard is a component of the widely used UltimateSPLASH™ ONE internal standard mixture, which contains a comprehensive suite of deuterated lipids for broad lipidomic analysis.[1][2]

Performance in Plasma

Plasma is a common matrix for lipidomic studies. The performance of an internal standard in plasma is critical for biomarker discovery and clinical research. A study utilizing a nanoflow ultrahigh-performance liquid chromatography-electrospray ionization-tandem mass spectrometry (nUHPLC-ESI-MS/MS) method provided quantitative performance data for 17:0-20:3 PS-d5 in NIST Standard Reference Material (SRM) 1950, a human plasma standard.[3]

The study demonstrated good accuracy and precision for the quantification of various PS standards, including 17:0-20:3 PS-d5, in this complex matrix. The use of a deuterated internal standard like 17:0-20:3 PS-d5 is essential to compensate for matrix effects and variations in extraction efficiency inherent in plasma samples.[3]

Table 1: Performance of 17:0-20:3 PS-d5 in Spiked NIST SRM 1950 Plasma [3]

Concentration (nmol/mL)	Normalized Concentration (nmol/mL) ± SD	Accuracy (%)	Precision (RSD, %)
0.24	0.22 ± 0.00	9.1	0.0
0.30	0.33 ± 0.00	8.2	0.0
1.21	1.29 ± 0.02	6.7	1.6
6.05	6.17 ± 0.07	2.1	1.1
9.07	8.79 ± 0.08	3.2	0.9

Performance in Tissue Homogenates

Performance in Other Biological Matrices (Serum and Urine)

Direct performance data for 17:0-20:3 PS-d5 in serum and urine is limited in the currently available literature. However, given the similarity in composition between plasma and serum, it is reasonable to expect a comparable performance in serum.

Urine presents a different analytical challenge due to its lower lipid concentration and different matrix composition. While studies have profiled phosphatidylserines in human urine using LC-MS/MS, the specific use and performance of 17:0-20:3 PS-d5 in this matrix have not been detailed.[5] The development of sensitive analytical methods would be necessary for the accurate quantification of PS in urine, where a reliable internal standard like 17:0-20:3 PS-d5 would be crucial.

Comparison with Other Phosphatidylserine Internal Standards

The choice of internal standard is a critical aspect of method development. Besides deuterated standards like 17:0-20:3 PS-d5, other options include odd-chain and ¹³C-labeled lipids.

Deuterated vs. Odd-Chain Phosphatidylserine Standards:

• Deuterated Standards (e.g., 17:0-20:3 PS-d5): These standards co-elute very closely with their endogenous counterparts in liquid chromatography, providing excellent correction for matrix effects that occur at the same retention time.

• Odd-Chain Standards (e.g., 17:1 PS): These are naturally low in abundance in most biological systems. While they have different retention times from the even-chained endogenous lipids, they can be used to monitor the overall efficiency of the analytical process. However, they may not perfectly correct for matrix effects that are highly specific to the retention time of the target analyte.

A study on phospholipidomics utilized reference phospholipids with odd-numbered fatty acid chains for relative quantification, highlighting their utility.[6] However, for the most accurate quantification, a deuterated standard that co-elutes with the analyte is generally preferred.

Comparison of Different Deuterated Phosphatidylserine Standards:

The UltimateSPLASH™ ONE mixture includes other deuterated PS standards, such as 17:0-14:1 PS-d5 and 17:0-18:1 PS-d5, in addition to 17:0-20:3 PS-d5. The choice among these depends on the specific endogenous PS species being targeted. An ideal internal standard should have a structure as close as possible to the analyte of interest. Therefore, a mixture of deuterated standards with varying acyl chain lengths and degrees of saturation provides a more comprehensive correction across the entire PS lipidome.

Experimental Protocols

The following are generalized protocols for the extraction and analysis of phosphatidylserines from biological matrices using 17:0-20:3 PS-d5 as an internal standard.

Lipid Extraction from Plasma/Serum (Folch Method)

• To 100 µL of plasma or serum, add a known amount of 17:0-20:3 PS-d5 internal standard solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex thoroughly for 1 minute to ensure complete mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution and vortex again.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1, v/v).

Lipid Extraction from Tissue Homogenate (MTBE Method)

• Homogenize the tissue sample in a suitable buffer on ice.

• To a known amount of tissue homogenate (e.g., 50 µL), add the 17:0-20:3 PS-d5 internal standard.

• Add 1.5 mL of methanol and vortex.

• Add 5 mL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes.

• Add 1.25 mL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes.

• Collect the upper organic phase.

• Dry the organic phase under nitrogen and reconstitute for LC-MS analysis.

LC-MS/MS Analysis

• Chromatography: Reversed-phase liquid chromatography (RPLC) is commonly used for the separation of PS species. A C18 or C30 column can be employed with a gradient elution using mobile phases containing solvents like acetonitrile, methanol, and water with additives such as formic acid and ammonium formate to improve ionization.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode is typically used. The quantification is performed using Multiple Reaction Monitoring (MRM) by monitoring the specific precursor-to-product ion transitions for both the endogenous PS species and the 17:0-20:3 PS-d5 internal standard.

Visualizations

Phosphatidylserine biosynthesis and signaling pathways.

Workflow for lipid extraction and analysis.

Comparison of internal standard types for PS analysis.

Conclusion

17:0-20:3 PS-d5 is a valuable internal standard for the accurate quantification of phosphatidylserines in complex biological matrices like plasma. Its performance in terms of accuracy and precision has been demonstrated, and its use in tissue homogenate analysis is established. While direct comparative data against other internal standards is limited, the principle of co-eluting deuterated standards providing the most accurate correction for matrix effects is well-accepted in the field of mass spectrometry. For researchers aiming for high-quality quantitative lipidomics data, 17:0-20:3 PS-d5, particularly as part of a comprehensive internal standard mixture, represents a robust choice. Further studies are warranted to characterize its performance in less common matrices like urine and to provide direct comparisons with other types of internal standards for phosphatidylserine analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidylserine Lipidomics for Biomarkers and Drug Targets - Creative Proteomics [creative-proteomics.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Profiling of human urinary phospholipids by nanoflow liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics | Springer Nature Experiments [experiments.springernature.com]

A Researcher's Guide to Deuterated Standards in Lipidomics: A Comparative Analysis

For researchers, scientists, and drug development professionals engaged in lipidomics, the pursuit of accurate and reproducible quantification of lipid species is paramount. Internal standards are the cornerstone of robust quantitative mass spectrometry-based lipid analysis, correcting for variability throughout the analytical workflow. Among the various types of internal standards, deuterated lipids have become a widely adopted tool. This guide provides an objective comparison of deuterated standards with other common internal standards, supported by experimental data, and offers detailed insights into their application.

Stable isotope-labeled internal standards, such as deuterated and ¹³C-labeled lipids, are considered the gold standard in quantitative lipidomics.[1] They are chemically and physically almost identical to their endogenous counterparts, ensuring they behave similarly during sample preparation, extraction, and ionization in the mass spectrometer.[1][2] This co-elution and co-ionization allow for effective correction of matrix effects and other sources of analytical variability.[3]

Performance Comparison of Internal Standard Types

The selection of an appropriate internal standard is a critical step in designing a quantitative lipidomics experiment. The most common types of internal standards used are deuterated lipids, ¹³C-labeled lipids, and odd-chain lipids. Each has distinct advantages and disadvantages that influence their suitability for specific applications.

Parameter	Deuterated (²H) Lipids	¹³C-Labeled Lipids	Odd-Chain Lipids	Key Findings
Principle	Hydrogen atoms are replaced by deuterium.	Carbon atoms are replaced by the ¹³C isotope.	Contain fatty acids with an odd number of carbon atoms.	Stable isotope-labeled standards closely mimic endogenous lipids. Odd-chain lipids are structurally distinct.
Co-elution with Analyte	Generally co-elute closely with the endogenous analyte but may exhibit a slight retention time shift in liquid chromatography (LC).[2][4]	Typically co-elute perfectly with the analyte.[2]	Retention time can differ significantly from even-chained endogenous lipids.[3]	Perfect co-elution of ¹³C-labeled standards provides the most accurate compensation for matrix effects that can vary across a chromatographic peak.[2]
Accuracy & Precision	Can provide high accuracy and precision. One study reported a mean bias of 96.8% with a standard deviation of 8.6%.[2]	Demonstrates superior accuracy and precision. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6%.[2]	Accuracy can be compromised if the ionization efficiency and extraction recovery differ significantly from the analyte. A study noted different concentration values when using an internal standard from a different lipid class.[4]	¹³C-labeled standards often provide the highest level of accuracy and precision due to their identical physicochemical properties to the analyte.[2]
Matrix Effect Correction	Superior correction due to close co-elution and similar ionization behavior.[3]	Excellent correction due to identical elution and ionization characteristics.[2]	Can be effective but may not fully compensate for matrix effects if chromatographic behavior differs significantly.[3]	Stable isotope-labeled standards are superior for correcting matrix effects in complex biological samples.[2][3]
Cost	Generally more cost-effective than ¹³C-labeled standards.	Typically the most expensive option.	The most cost-effective option.[4]	The choice of standard often involves a trade-off between cost and the desired level of analytical rigor.
Potential Issues	Potential for isotopic scrambling or H/D exchange.[4] Slight chromatographic shift.[2][4]	Generally considered the most stable and reliable.	Not naturally abundant in most mammalian systems, but can be present in some diets or disease states.[4] May not perfectly mimic the behavior of all endogenous lipids.[4]	Each type of standard has potential drawbacks that need to be considered in the experimental design.

Experimental Protocols

Accurate and reproducible lipidomics data rely on well-defined and consistently executed experimental protocols. Below are key methodologies for lipid extraction and LC-MS/MS analysis incorporating internal standards.

Lipid Extraction from Plasma (Folch Method)

This method is a widely used protocol for the extraction of total lipids from biological samples.

Materials:

• Plasma sample

• Chloroform

• Methanol

• 0.9% NaCl solution

• Deuterated internal standard mix

Procedure:

• To a glass tube, add 100 µL of plasma.

• Add a known amount of the deuterated internal standard mixture to the plasma.

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution and vortex thoroughly for 1 minute.

• Incubate the mixture at room temperature for 20 minutes.

• Add 400 µL of 0.9% NaCl solution to induce phase separation and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipids in an appropriate solvent for LC-MS/MS analysis (e.g., methanol/isopropanol 1:1, v/v).

LC-MS/MS Analysis of Lipids

This protocol outlines a general approach for the chromatographic separation and mass spectrometric detection of lipids.

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column is commonly used for lipid separation.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipid species.

• Flow Rate: A flow rate of 0.3-0.6 mL/min is commonly used.[3]

• Column Temperature: Maintaining a constant column temperature (e.g., 50°C) is crucial for reproducible retention times.

Mass Spectrometry (MS) Parameters:

• Ionization: Electrospray ionization (ESI) is typically used in both positive and negative ion modes to cover a broad range of lipid classes.

• Data Acquisition: Data can be acquired in either data-dependent or data-independent acquisition (DDA or DIA) mode to obtain both MS1 and MS/MS spectra for lipid identification and quantification.

• Quantification: The concentration of endogenous lipids is determined by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard and comparing this to a calibration curve constructed with known concentrations of non-labeled standards and a fixed concentration of the internal standard.[1]

Visualizing the Lipidomics Workflow

The following diagrams illustrate the general workflow for a lipidomics experiment using deuterated internal standards and the principle of stable isotope dilution.

Caption: A typical lipidomics workflow incorporating deuterated internal standards.

Caption: The principle of stable isotope dilution for accurate quantification in lipidomics.

Conclusion

The choice of internal standard is a critical decision in the design of any quantitative lipidomics experiment. While ¹³C-labeled standards may offer the highest degree of accuracy, deuterated standards provide a robust and more cost-effective alternative for reliable quantification. Their ability to closely mimic the behavior of endogenous lipids makes them highly effective at correcting for analytical variability, particularly matrix effects. By implementing standardized and detailed experimental protocols, researchers can leverage the power of deuterated internal standards to generate high-quality, reproducible lipidomics data, thereby advancing our understanding of the role of lipids in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 17:0-20:3 PS-d5

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This document provides essential, step-by-step guidance for the disposal of 17:0-20:3 PS-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phospho-L-serine-d5), a deuterated phosphatidylserine.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to adhere to the following safety protocols. This information is synthesized from the product's Safety Data Sheet (SDS).

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses and a face shield. All eye protection should be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

• Skin Protection: Handle with gloves that have been inspected prior to use.[1] Contaminated work clothing should not be allowed out of the workplace.[1]

• Respiratory Protection: In case of insufficient ventilation, wear respiratory protection. Avoid breathing vapors, mist, or gas.[1]

General Handling:

• Avoid contact with skin and eyes.[1]

• Avoid inhalation of vapor or mist.[1]

• Use in a well-ventilated area.[1]

• Do not eat, drink, or smoke when using this product.[1]

• Wash hands thoroughly after handling.[1]

Step-by-Step Disposal Protocol

The disposal of 17:0-20:3 PS-d5 should be conducted in accordance with all local, state, and federal regulations. The primary recommendation from the manufacturer is to dispose of the contents and container at an approved waste disposal plant.[1]

Waste Identification and Segregation:

The first crucial step is to determine the nature of the waste. While 17:0-20:3 PS-d5 itself is not classified as a hazardous substance, its disposal route can be affected by the solvents it is mixed with or any potential contamination.

• Uncontaminated 17:0-20:3 PS-d5: If the compound is in its pure form or dissolved in a non-hazardous solvent, it should be treated as non-hazardous chemical waste.

• Contaminated 17:0-20:3 PS-d5: If the compound has been mixed with hazardous materials, the entire mixture must be treated as hazardous waste, following the specific guidelines for the hazardous components.

Waste Collection and Storage:

• Containers: Use chemically compatible and properly labeled containers for waste collection. For liquid waste, ensure the container is leak-proof.

• Labeling: Clearly label the waste container with "Non-Hazardous Waste," the chemical name ("17:0-20:3 PS-d5"), and the approximate quantity. If mixed with other substances, list all components.

• Storage: Store the waste container in a designated, well-ventilated waste accumulation area, away from incompatible materials.

Disposal of Small (Residual) Quantities:

For trace amounts of 17:0-20:3 PS-d5, such as residue in empty containers:

• Rinsing: Rinse the container multiple times with a suitable, non-hazardous solvent.

• Rinsate Collection: Collect the rinsate and manage it as non-hazardous liquid waste.

• Container Disposal: Once thoroughly rinsed and dried, the container can typically be disposed of in the regular trash. Deface the original label to prevent misidentification.

Disposal of Bulk Quantities:

For larger quantities of 17:0-20:3 PS-d5, whether in pure form or in a non-hazardous solvent:

• Collection: Collect the waste in a designated, sealed, and properly labeled container.

• Institutional Procedures: Follow your institution's specific procedures for chemical waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) office.

• Professional Disposal: The EHS office will arrange for the collection and disposal of the waste at an approved chemical waste disposal facility.

Spill Cleanup:

In the event of a spill:

• Ensure Safety: Evacuate the immediate area if necessary and ensure proper ventilation. Remove all sources of ignition.[1]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[1]

• Absorption: For liquid spills, contain and collect the spillage with a non-combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite).

• Collection: Place the absorbent material and any contaminated solids into a suitable, labeled container for disposal.

• Final Disposal: Dispose of the container and its contents according to the procedures for bulk quantities.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 17:0-20:3 PS-d5.

Caption: Decision-making workflow for the proper disposal of 17:0-20:3 PS-d5.

Quantitative Data Summary

Parameter	Value	Source
Purity	>99%	Avanti Polar Lipids
Storage Temperature	-20°C	Avanti Polar Lipids[2]
Stability	3 Months	Avanti Polar Lipids[2]

Disclaimer: This information is intended as a guide and does not supersede any local, state, or federal regulations, or your institution's specific safety and disposal protocols. Always consult your institution's Environmental Health and Safety (EHS) department for definitive guidance.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]

Personal protective equipment for handling 17:0-20:3 PS-d5

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phospho-L-serine-d5 (17:0-20:3 PS-d5). The following procedures for personal protective equipment (PPE), operational handling, and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 17:0-20:3 PS-d5, adherence to standard laboratory safety protocols is paramount. The required PPE is detailed below to minimize exposure and ensure personal safety.

Protective Equipment	Specification and Use
Eye Protection	Chemical safety glasses or goggles that meet appropriate government standards (e.g., NIOSH in the US or EN 166 in the EU) are required to protect against splashes or dust particles.[1]
Hand Protection	Chemically compatible gloves must be worn. Inspect gloves prior to use and use proper removal techniques to avoid skin contact. Dispose of contaminated gloves after use in accordance with good laboratory practices.[1]
Body Protection	A standard laboratory coat should be worn. For situations with a higher risk of splashing, a complete suit protecting against chemicals may be necessary.[1]
Respiratory Protection	If working with the powdered form and generating dust, a respirator with a suitable filter (e.g., P1) is recommended. Ensure that respiratory protective devices are properly maintained and tested.[2]

Operational and Disposal Plans

Proper handling and disposal of 17:0-20:3 PS-d5 are critical for maintaining a safe and compliant laboratory. The following procedural guidance outlines the key steps from receipt to disposal.

Handling and Storage:

• Work in a well-ventilated area.

• Avoid direct contact with eyes, skin, and clothing.

• Avoid the formation and inhalation of dust if handling the solid form.[1]

• Store the compound in a tightly sealed container in a dry and cool place as recommended by the manufacturer.

First-Aid Measures:

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, seek medical attention.[1][2]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water.[2]
Eye Contact	Rinse out with plenty of water. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice if irritation persists.[2]
Ingestion	Make the victim drink water (two glasses at most). Consult a doctor if feeling unwell.[2]

Disposal Plan:

• Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

• Do not let the product enter drains.[2]

• Contaminated packaging should be disposed of in the same manner as the product itself.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 17:0-20:3 PS-d5 in a laboratory setting, from initial preparation to final disposal.

Workflow for Safe Handling of 17:0-20:3 PS-d5.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]